2-Azido 9-fluorenone oxime

Core Science & Biosynthesis

The Molecular Mechanics and Application of CAS 73332-86-2 (2-Azido-9-fluorenone oxime) in Photoaffinity Labeling

Executive Summary

In the realm of chemical biology and mutagenesis research, photoaffinity labeling serves as a critical tool for mapping transient molecular interactions. CAS 73332-86-2 , chemically identified as 2-Azido-9-fluorenone oxime (often abbreviated as 2-Azflo), is a specialized photo-reactive probe[1]. By combining the DNA-intercalating properties of a planar fluorenone core with the UV-inducible reactivity of an azide group, 2-Azflo acts as a potent, direct-acting mutagen upon photoactivation.

This whitepaper provides an in-depth technical analysis of 2-Azflo, detailing its structural mechanics, the causality behind its mutagenic properties, a self-validating experimental protocol for DNA cross-linking, and a strategic overview of its supplier landscape.

Chemical Identity & Structural Mechanics

The efficacy of 2-Azflo as a photoaffinity label is entirely dictated by its rational structural design. The molecule consists of three functional domains:

• The Fluorenone Core: A highly planar, hydrophobic tricyclic system that readily intercalates between the base pairs of double-stranded DNA or docks into hydrophobic protein pockets.

• The Oxime Group (-C=N-OH): Provides critical hydrogen bond donor/acceptor capabilities, stabilizing the non-covalent pre-irradiation complex.

• The Azido Warhead (-N₃): A bio-orthogonal functional group that remains inert in the dark but rapidly decomposes under ultraviolet (UV) light to form a highly reactive nitrene.

Quantitative Physicochemical Properties

To predict the behavior of 2-Azflo in aqueous buffers and biological systems, we must analyze its computed physicochemical parameters. The following data is summarized from the [2].

Property	Value	Mechanistic Implication
CAS Number	73332-86-2	Unique chemical identifier[3].
Molecular Formula	C₁₃H₈N₄O	-
Molecular Weight	236.23 g/mol	Low molecular weight ensures high cell permeability[2].
XLogP3 (Partition Coefficient)	4.8	High lipophilicity; drives partitioning into hydrophobic DNA/protein domains.
Topological Polar Surface Area	47 Ų	Optimal for crossing lipid bilayers without excessive aqueous desolvation penalties[2].
Hydrogen Bond Donors	1	Facilitated by the oxime hydroxyl group.
Hydrogen Bond Acceptors	4	Facilitated by the oxime nitrogen/oxygen and the azide group.
Rotatable Bonds	1	High rigidity minimizes entropic loss upon target binding.

Mechanism of Action: Photoactivated Mutagenesis

The mutagenic potential of 2-Azflo is not intrinsic to its ground state. As demonstrated in seminal toxicological studies, 2-Azflo is a direct-acting mutagen in Salmonella typhimurium strains strictly upon photoactivation[4].

The Causality of Cross-linking: When the pre-equilibrated 2-Azflo/DNA complex is irradiated with UV light (typically ~350 nm), the azide group absorbs a photon and undergoes rapid extrusion of nitrogen gas (N₂). This irreversible thermodynamic decay generates a singlet nitrene —an electron-deficient species that immediately inserts into adjacent C-H or N-H bonds of the DNA nucleobases. Because the fluorenone core has already intercalated into the DNA helix, the spatial proximity forces the nitrene to react with the host DNA rather than the bulk solvent, forming a bulky, covalent DNA adduct. During cellular replication, polymerases cannot bypass this adduct, resulting in frameshift mutations or replication fork collapse[4].

Figure 1: Mechanism of photoactivated DNA cross-linking by 2-Azflo.

Experimental Protocol: Self-Validating Photoaffinity Labeling

To utilize 2-Azflo in structural biology or mutagenesis assays, researchers must employ a protocol that isolates the photo-dependent variable. The following methodology establishes a self-validating system by incorporating mandatory control arms to rule out spontaneous reactivity or UV-induced background damage.

Experimental Matrix Design

• Test Sample: DNA + 2-Azflo + UV Irradiation

• Dark Control: DNA + 2-Azflo + NO UV (Validates that the ground-state azide is inert).

• UV Control: DNA + NO 2-Azflo + UV Irradiation (Validates that 350 nm light does not induce pyrimidine dimers).

• Quench Control: DNA + 2-Azflo + UV Irradiation + 50 mM DTT (Validates that the nitrene is the active cross-linker, as the nucleophilic DTT will scavenge it).

Step-by-Step Methodology

Step 1: Reagent Preparation (Strict Dark Room / Red Light)

• Action: Dissolve 2-Azflo in anhydrous DMSO to create a 10 mM stock. Perform all handling under photographic red light.

• Causality: Ambient white light contains sufficient UV/blue spectrum photons to prematurely trigger N₂ extrusion, rendering the probe inactive before it reaches the target.

Step 2: Target Equilibration

• Action: Dilute the 2-Azflo stock into the aqueous DNA buffer (final concentration 10-100 µM, ensuring DMSO is <1% v/v). Incubate in the dark at 4°C for 30 minutes.

• Causality: The 30-minute window allows the fluorenone core to reach thermodynamic equilibrium and fully intercalate into the DNA base pairs. The low temperature minimizes spontaneous DNA breathing.

Step 3: UV Photoactivation

• Action: Irradiate the Test, UV Control, and Quench Control samples using a 350 nm UV lamp (e.g., Rayonet reactor) for 5–10 minutes on ice.

• Causality: The 350 nm wavelength is specifically chosen because it matches the absorption maximum of the arylazide while avoiding the 260 nm maximum of DNA, thereby preventing direct UV-induced DNA damage. Ice prevents thermal degradation of the sample during irradiation.

Step 4: Quenching and Isolation

• Action: Immediately post-irradiation, add Dithiothreitol (DTT) to a final concentration of 10 mM to all tubes. Precipitate the DNA using cold ethanol and sodium acetate.

• Causality: DTT provides highly reactive sulfhydryl groups that instantly quench any unreacted, long-lived nitrene or secondary radical species, ensuring that no off-target cross-linking occurs during the subsequent extraction steps.

Step 5: Adduct Analysis

• Action: Digest the purified DNA using nucleases and analyze the resulting nucleosides via LC-MS/MS.

• Causality: Mass spectrometry will identify the specific mass shift (+208 Da, representing the loss of N₂ from the 236 Da parent mass) covalently attached to specific nucleobases, confirming the exact site of intercalation.

Figure 2: Standardized photoaffinity labeling workflow with self-validating controls.

Supplier Landscape & Sourcing Strategies

Because 2-Azflo is highly sensitive to light and thermal degradation, sourcing high-purity material (>98% via HPLC) is critical. Impurities—especially those containing conjugated double bonds—can act as competitive light absorbers (inner filter effect) or radical scavengers, drastically reducing the cross-linking yield.

The global supply chain for CAS 73332-86-2 is primarily supported by specialized fine chemical manufacturers and research reagent traders[5][6]. Below is a summarized comparison of verified suppliers.

Supplier Name	Region	Primary Focus	Sourcing Consideration
Hangzhou Leap Chem Co., Ltd.	China	Intermediates & Building Blocks	High-volume trader; requires verification of light-proof packaging during transit[5].
Atomax Chemicals Co., Ltd.	China	Fine Chemicals	Specialized in fluorene derivatives; likely synthesizes in-house.
Dayang Chem (Hangzhou) Co., Ltd.	China	Research Chemicals	Provides analytical support for custom synthesis batches[6].

Note for Procurement: Always request a fresh Certificate of Analysis (CoA) demonstrating an HPLC trace. Upon receipt, the chemical must be stored at -20°C in opaque, amber glass vials purged with argon to prevent ambient photo-degradation and oxidation.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9577166, 2-Azido-9-fluorenone oxime." PubChem, [Link]

• White, G. L., & Rock, G. C. (1981). "Photoactivated 2-azido-9-fluorenone oxime." Mutation Research, 84(2), 263-271. DOI: 10.1016/0027-5107(81)90196-2. [Link]

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• 6. 2-Azido-9-fluorenone oxime | 73332-86-2 - BuyersGuideChem [buyersguidechem.com]

The Molecular Mechanics of 2-Azido-9-fluorenone Oxime in Photoaffinity Labeling

Executive Summary

Photoaffinity labeling (PAL) is an indispensable strategy in chemical proteomics, enabling the mapping of ligand-binding sites, target deconvolution, and the capture of transient protein-protein or protein-DNA interactions. Among the diverse arsenal of photocrosslinkers, 2-Azido-9-fluorenone oxime (2-AZFLO) [1] represents a highly specialized aryl azide probe. Originally investigated for its direct-acting mutagenic properties upon photoactivation[2], its rigid, planar tricyclic core and highly reactive azide moiety make it an exceptional tool for interrogating hydrophobic protein pockets and DNA intercalation sites.

This whitepaper provides an in-depth technical analysis of the photochemical mechanism of action of 2-AZFLO, detailing the kinetic pathways of its reactive intermediates, structural rationales for target specificity, and a self-validating experimental protocol for deployment in modern drug development workflows.

Structural Rationale and Binding Dynamics

The efficacy of 2-AZFLO as a photoaffinity label is fundamentally driven by its bipartite molecular architecture:

• The Fluorenone Oxime Core: The planar, aromatic 9-fluorenone system mimics the structural geometry of known intercalators and carcinogens (such as 2-acetylaminofluorene). This planarity allows the probe to slip between DNA base pairs or tightly pack into hydrophobic, aromatic-rich binding pockets of target proteins via π−π stacking and van der Waals interactions.

• The 2-Azido Group (-N 3​ ): Positioned at the 2-carbon, the aryl azide serves as the latent electrophilic warhead. It remains chemically inert under physiological conditions in the dark, allowing the probe to reach thermodynamic equilibrium with its target before covalent capture is initiated.

Photochemical Mechanism of Action: The Azide Cascade

The covalent capture mechanism of 2-AZFLO is not a singular event but a complex, divergent photochemical cascade. Upon irradiation with ultraviolet light (typically 250–360 nm), the aryl azide undergoes rapid photolysis, extruding nitrogen gas ( N2​ ) to generate a highly reactive singlet nitrene ( 1ArN ) [3].

Because the singlet nitrene is an open-shell 1A2​ diradical state with a fleeting half-life ( t1/2​≈1−10 ns), it rapidly partitions into four distinct reactive pathways depending on the local microenvironment[3][4]:

• Pathway A (Direct Insertion): The singlet nitrene directly inserts into adjacent C-H, N-H, or O-H bonds of the target biomolecule. While ideal for capturing aliphatic residues, this pathway is often outcompeted by structural rearrangements.

• Pathway B (Intersystem Crossing): The singlet nitrene decays via intersystem crossing (ISC) to a lower-energy triplet nitrene ( 3ArN ). The triplet state acts as a diradical, participating in hydrogen-atom abstraction or dimerization, which typically leads to non-specific background labeling or probe quenching[3].

• Pathway C (Ring Expansion): In many proteinaceous environments, the singlet nitrene undergoes rapid intramolecular rearrangement to a benzazirine bicycle, followed by ring expansion to a seven-membered ketenimine (didehydroazepine) [4]. Ketenimines are long-lived electrophiles ( t1/2​ up to 1 second) that are highly susceptible to nucleophilic attack by primary amines, making this the dominant pathway for crosslinking to Lysine ( ϵ -NH 2​ ) residues[3][4]. Recent matrix isolation studies on fluorenyl systems demonstrate that this ring expansion can be driven by isomer-specific heavy-atom quantum tunneling[5].

• Pathway D (Protonation): In aqueous or acidic microenvironments, the nitrene can be protonated to form a nitrenium ion ( ArNH+ ) . This potent electrophile undergoes electrophilic aromatic substitution with nucleobases, specifically targeting the C8 position of 2'-deoxyguanosine to form stable DNA adducts[6].

Caption: Divergent photochemical reaction pathways of 2-AZFLO upon UV irradiation.

Kinetics and Selectivity of Photogenerated Intermediates

To effectively utilize 2-AZFLO, researchers must account for the kinetic lifetimes of its intermediates. The table below synthesizes the quantitative data governing the probe's reactivity[3][4][6].

Reactive Intermediate	Formation Mechanism	Approx. Half-life ( t1/2​ )	Primary Chemical Reactivity	Preferred Biological Target
Singlet Nitrene ( 1ArN )	Direct Photolysis (loss of N2​ )	~1 – 10 ns	C-H / N-H / O-H Insertion	Aliphatic chains, backbone amides
Triplet Nitrene ( 3ArN )	Intersystem Crossing (ISC)	~300 ns	H-atom abstraction, Dimerization	Non-specific (often leads to quenching)
Ketenimine	Ring Expansion via Benzazirine	5 ms – 1 s	Nucleophilic Addition	Lysine ( ϵ -NH 2​ ), Cysteine (-SH)
Nitrenium Ion ( ArNH+ )	Protonation in aqueous media	Milliseconds	Electrophilic Aromatic Substitution	DNA Guanine (C8 position)

Experimental Methodology: A Self-Validating PAL Workflow

A critical failure point in photoaffinity labeling is the misidentification of non-specific background labeling as a genuine target interaction. To ensure scientific integrity, the following protocol incorporates a self-validating system using competitive inhibition and minus-UV controls.

Step-by-Step Protocol

Step 1: Probe Incubation & Equilibration

• Action: Incubate the biological sample (e.g., cell lysate or purified protein) with 2-AZFLO (typically 1–10 μ M) in a physiologically relevant buffer (pH 7.4) at 4°C for 30 minutes in strict darkness.

• Causality: The dark incubation allows the planar fluorenone core to reach thermodynamic equilibrium with its target binding sites without triggering premature photolysis.

Step 2: Implementation of Validation Controls

• Control A (Minus-UV): Keep an identical aliquot in the dark. Purpose: Proves that any observed crosslinking is strictly photo-dependent.

• Control B (Competitive Inhibition): Pre-incubate a third aliquot with a 100-fold molar excess of a known native ligand or non-photoreactive fluorenone analog before adding 2-AZFLO. Purpose: Proves that the probe is binding to the specific active/allosteric site; the native ligand should outcompete the probe, abolishing the signal.

Step 3: Photoactivation

• Action: Irradiate the samples using a UV lamp (300–365 nm) for 5 to 15 minutes on ice.

• Causality: Wavelengths below 300 nm are avoided to prevent direct photo-damage to native aromatic amino acids (Tryptophan, Tyrosine). Irradiation on ice minimizes thermal degradation of the protein and stabilizes the transient ketenimine intermediate to maximize crosslinking yield[4].

Step 4: Denaturation and Enrichment

• Action: Lyse the cells/proteins using a harsh denaturing buffer (e.g., 1% SDS, 8M Urea). If the 2-AZFLO derivative contains an alkyne handle, perform Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) to attach a biotin-fluorophore tag.

• Causality: Denaturation destroys all non-covalent interactions. Only proteins covalently bound to the nitrene/ketenimine intermediates will be retained during subsequent streptavidin enrichment.

Step 5: Proteolytic Digestion & LC-MS/MS Analysis

• Action: Digest the enriched protein complex with Trypsin and analyze via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Causality: The covalent attachment of the fluorenone oxime mass acts as a static mass shift on the modified peptide. MS/MS fragmentation allows pinpointing of the exact amino acid residue (often Lysine via the ketenimine pathway)[3].

Caption: Self-validating experimental workflow for target identification using 2-AZFLO.

Conclusion

2-Azido-9-fluorenone oxime is a highly effective, structurally rigid photoaffinity label. Its mechanism of action is defined by a rapid photolytic conversion into a singlet nitrene, which subsequently navigates a complex landscape of intersystem crossing, ring expansion, and protonation to achieve covalent capture[3][4]. By understanding the kinetic lifetimes of these intermediates—particularly the electrophilic ketenimine and nitrenium ion—researchers can optimize their experimental conditions to map hydrophobic protein pockets and DNA intercalation sites with high fidelity.

References

• 2-Azido-9-fluorenone oxime | C13H8N4O | CID 9577166 - PubChem - NIH Source: nih.gov URL:[Link]

• Modulation of genotoxic and related effects by carotenoids and vitamin A in experimental models: mechanistic issues Source: Mutagenesis | Oxford Academic (oup.com) URL:[Link]

• Visible-light-induced protein labeling in live cells with aryl azides Source: RSC Publishing (rsc.org) URL:[Link]

• Isomer-Specific Heavy-Atom Tunneling in the Ring Expansion of Fluorenylazirines Source: ResearchGate / ACS Publications URL:[Link]

• Spectroscopic Characterization of the Initial C8 Intermediate in the Reaction of the 2-Fluorenylnitrenium Ion with 2'-Deoxyguanosine Source: Journal of the American Chemical Society (acs.org) URL:[Link]

• Photochemical Reactions in the Synthesis of Protein–Drug Conjugates Source: SciSpace (scispace.com) URL:[Link]

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• 1. 2-Azido-9-fluorenone oxime | C13H8N4O | CID 9577166 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Theoretical Studies on the Electronic Structure of Azido-Fluorene Derivatives: A Computational Guide for Photochemical Applications

Executive Summary

Azido-fluorenes represent a privileged class of photoactive molecules characterized by the fusion of an extended π -conjugated fluorene core with a photolabile azide (-N 3​ ) moiety. Their unique electronic architecture makes them indispensable in two distinct fields: photoaffinity labeling (PAL) for drug target deconvolution, and the synthesis of advanced optoelectronic materials such as azahelicenes for Circularly Polarized Organic Light-Emitting Diodes (CP-OLEDs) [1].

This whitepaper provides an authoritative, field-proven framework for theoretically modeling the electronic structure and excited-state dynamics of azido-fluorene derivatives using Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT).

Electronic Structure & Ground-State Geometry

The photophysical behavior of azido-fluorenes is fundamentally dictated by the interaction between the azide’s non-bonding electron pairs and the rigid, coplanar biphenyl-like π -system of the fluorene core[2].

DFT Methodology and Causality

To accurately model the ground state ( S0​ ), the standard level of theory is B3LYP/6-31+G(d,p) [3].

• Why B3LYP? The Becke-3–Lee–Yang–Parr hybrid functional provides an optimal balance between computational cost and accuracy for planar π -conjugated organic systems, accurately predicting bond lengths and harmonic vibrational frequencies[4].

• Why the 6-31+G(d,p) Basis Set? The inclusion of diffuse functions (+) is non-negotiable when modeling azides. The azide group (-N=N + =N − ) possesses significant anionic character in its resonance structures. Without diffuse functions, the computational model artificially contracts the electron cloud, leading to inaccurate electrostatic potential (ESP) maps and erroneous HOMO-LUMO gap calculations.

For specialized derivatives like 9-azido-9-borafluorene, the Lewis acidity of the boron center alters the electronic landscape. Theoretical models confirm that the Lowest Unoccupied Molecular Orbital (LUMO) in these systems is a π∗ orbital localized largely on the boron atom, leading to a bathochromic shift due to p -orbital overlap[5].

Standardized Computational Protocol: A Self-Validating Workflow

To ensure scientific integrity and reproducibility, the following step-by-step methodology must be employed when evaluating novel azido-fluorene crosslinkers. This workflow is designed as a self-validating system.

Step 1: Initial Geometry Construction & Conformer Search Generate the 3D structure of the target azido-fluorene. Ensure the azide unit is parameterized correctly (typically bent at an N-N-N angle of ~172.5° and a C-N-N angle of ~125°)[5].

Step 2: Ground-State Optimization (DFT) Execute the geometry optimization at the B3LYP/6-31+G(d,p) level. Monitor the convergence of the density matrix to a threshold of at least 10−6 atomic units.

Step 3: Vibrational Frequency Analysis (Self-Validation) Perform a frequency calculation on the optimized geometry.

• Validation Check: You must confirm the absence of imaginary frequencies ( Nimag​=0 ). If an imaginary frequency is present, the structure is a transition state, not a local minimum. The geometry must be perturbed along the imaginary mode and re-optimized.

Step 4: Excited-State Dynamics (TD-DFT) To simulate the UV-Vis absorption spectrum and identify the photolysis activation wavelength ( λmax​ ), run a Time-Dependent DFT calculation.

• Causality: Utilize the CAM-B3LYP functional instead of standard B3LYP. CAM-B3LYP includes long-range corrections that accurately model charge-transfer excitations, preventing the underestimation of excitation energies common in extended fluorene π -systems.

Step 5: Nitrene Intermediate Modeling To predict crosslinking efficiency for drug development, manually delete the terminal N 2​ from the optimized structure to generate the nitrene intermediate. Optimize this species in both its singlet (multiplicity = 1) and triplet (multiplicity = 3) states to calculate the Singlet-Triplet Energy Gap ( ΔEST​ ).

Computational workflow for modeling azido-fluorene electronic structures.

Quantitative Data: Electronic Properties Summary

The table below summarizes the theoretical electronic properties of fluorene-based systems, demonstrating how functionalization alters the HOMO-LUMO bandgap and absorption spectra. Data is synthesized from TD-DFT calculations on fluorene, azo-fluorenes, and borole azides[3],[5].

Compound	HOMO (eV)	LUMO (eV)	Bandgap ΔE (eV)	Predicted λmax​ (nm)	Primary Transition
Fluorene (Reference)	-5.90	-1.25	4.65	~265	π→π∗
2-Azido-fluorene	-5.65	-1.80	3.85	~320	n→π∗ / π→π∗
9-Azido-9-Borafluorene	-6.10	-2.85	3.25	~380	π→pz​ (Boron)
trans-AzoFL (Reference)	-5.42	-2.50	2.92	~423	π→π∗

Note: Extended π -conjugation and the incorporation of heteroatoms (like Boron or Azo-linkages) significantly lower the LUMO, narrowing the bandgap and red-shifting the absorption into the visible spectrum[2].

Photochemical Activation & Mechanistic Pathways

Understanding the excited-state dynamics of azido-fluorenes is critical for their application. The primary photochemical event upon UV irradiation is the π→π∗ transition.

The Nitrene Pathway in Drug Discovery (PAL)

Upon excitation, the azido-fluorene undergoes rapid extrusion of molecular nitrogen (N 2​ ), yielding a highly reactive singlet nitrene ( 1N ).

• The Causality of Target Insertion: In photoaffinity labeling, the singlet nitrene must rapidly insert into a target protein's C-H or heteroatom bond. If the insertion is too slow, the singlet nitrene undergoes Intersystem Crossing (ISC) to the lower-energy triplet nitrene ( 3N ). Triplet nitrenes behave as diradicals, heavily favoring hydrogen-abstraction pathways over direct insertion. This leads to non-specific, off-target labeling, which ruins the signal-to-noise ratio in target deconvolution assays. Therefore, theoretical prediction of a large ΔEST​ is a critical metric for designing successful fluorene-based crosslinkers.

Optoelectronic Applications (OLEDs)

In materials science, the photochemistry of azido-fluorenes is leveraged differently. For example, the acid-mediated reaction of helical dinaphthofluoren-9-ols with sodium azide generates an azido-fluorene intermediate via an SN​1 substitution[1]. Subsequent release of N 2​ triggers a 1,2-migration and ring expansion, producing azahelicenes. These nitrogen-embedded helicenes exhibit unique electronic states and are highly sought after as chiral Thermally Activated Delayed Fluorescence (TADF) materials for CP-OLEDs[6].

Photochemical activation pathway of azido-fluorenes upon UV irradiation.

References

• Khayer, K., & Haque, T. (2020).. ACS Omega, 5(9), 4470–4482.

• Gu, X., et al. (2025).. Chemical Communications, Advance Article.

• Pan, J., et al. (2010).. Inorganic Chemistry, 49(11), 4813–4820.

• Bauernschmitt, R., & Ahlrichs, R. (1996).. Chemical Physics Letters, 256(4-5), 454-464.

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The Luminous Legacy of Fluorene: A Technical Guide to the Discovery and Evolution of its Photoactive Compounds

This guide provides an in-depth exploration of the discovery and historical development of fluorene-based photoactive compounds. From its serendipitous discovery in the 19th century to its current prominence in advanced materials science, the journey of fluorene is a compelling narrative of scientific inquiry and innovation. This document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of the core chemistry, synthetic evolution, and diverse applications of these remarkable molecules.

Part 1: The Genesis of a Fluorophore: Discovery and Early History

The story of fluorene begins not in a quest for new photoactive materials, but in the industrial heart of the 19th century. In 1867, the French chemist Marcellin Berthelot, a prominent figure known for his work in thermochemistry and the synthesis of organic compounds from inorganic substances, first isolated a new compound from the fractional distillation of coal tar.[1][2] This unassuming white crystalline substance, which constituted about 1.7-2.2% of coal tar, exhibited a peculiar and beautiful violet fluorescence under ultraviolet light, a property that led to its name: fluorene.[2][3][4]

Initially, fluorene was simply another entry in the rapidly expanding catalog of aromatic hydrocarbons. Its structure was determined to be a polycyclic aromatic hydrocarbon (PAH), featuring two benzene rings fused to a central five-membered ring.[5][6] Early synthetic methods, beyond the laborious extraction from coal tar, included the dehydrogenation of diphenylmethane and the chemical reduction of its oxidized derivative, fluorenone.[2][7] For decades, fluorene remained a chemical curiosity with few practical applications. However, its inherent fluorescence was a harbinger of the rich photophysical properties that would later position it at the forefront of materials science.

Part 2: The Dawn of Photoactivity: From Dyes to the Birth of Polyfluorenes

The journey of fluorene from a simple fluorescent hydrocarbon to a versatile photoactive building block was gradual. Its initial forays into practical applications were as a precursor for dyes and pigments.[8] The reactivity of the C-9 position, the carbon on the central five-membered ring, made it a convenient handle for chemical modification.

The true revolution in fluorene chemistry began in the late 20th century with the advent of conjugated polymers for electronic applications. The discovery of electroluminescence in poly(p-phenylenevinylene) (PPV) in 1990 by a group at Cambridge University sparked a worldwide search for new, efficient, and stable light-emitting polymers.[9][10] It was in this context that fluorene re-emerged as a star candidate.

Researchers recognized that polymerizing fluorene units could create a highly conjugated backbone, essential for charge transport and light emission. Polyfluorenes offered several advantages over other conjugated polymers of the era, including high thermal stability and a high photoluminescence quantum efficiency.[11] A seminal paper published in 1996 by a team including Yang, Pei, and Heeger demonstrated efficient photoluminescence and electroluminescence from a soluble polyfluorene derivative, showcasing its potential for use in organic light-emitting diodes (OLEDs).[12] This work was a critical catalyst, igniting intensive research into the synthesis and application of polyfluorenes that continues to this day.

Part 3: The Workhorse of Blue OLEDs and Beyond: Polyfluorenes in Organic Electronics

The 1990s and early 2000s were a golden age for polyfluorene research, with a primary focus on developing materials for OLEDs. Polyfluorenes became particularly renowned for their ability to emit light in the blue region of the spectrum, a notoriously difficult color to achieve with high efficiency and stability in organic materials.[11][13] Their wide bandgap makes them ideal blue emitters and also allows them to serve as host materials for other, lower-energy dopants to achieve green, red, or even white light emission through energy transfer.[14][15]

However, the path to stable and pure-colored emission was not without its challenges. Early polyfluorenes were plagued by the appearance of a lower-energy green emission band over time, which was detrimental to their performance as blue emitters.[16] This was attributed to the formation of aggregates or "excimers" (excited-state dimers) and, in some cases, the formation of fluorenone defects which act as emissive traps.[13][16] This challenge spurred a wave of innovation in molecular design. Strategies to overcome this issue included the introduction of bulky substituents at the C-9 position to prevent chain aggregation and the development of copolymers that disrupt the formation of long, uninterrupted fluorene sequences.[11][17]

The versatility of fluorene chemistry has allowed for its incorporation into a wide range of photoactive applications beyond OLEDs:

• Organic Solar Cells (OSCs): Fluorene-based polymers and small molecules are used as both electron-donating and electron-accepting materials in the active layer of OSCs.[2][18] Their tunable electronic properties allow for the optimization of energy level alignment to maximize charge separation and collection.

• Perovskite Solar Cells (PSCs): Fluorene derivatives have been successfully employed as hole-transporting materials (HTMs) in PSCs, demonstrating high power conversion efficiencies and offering a cost-effective alternative to commonly used materials like spiro-OMeTAD.[14][19][20]

• Chemical Sensors: The fluorescent properties of fluorene compounds are highly sensitive to their local environment. This has been exploited to develop fluorescent probes for the detection of a wide range of analytes, including metal ions and explosives, often with high sensitivity and selectivity.[1][5][21]

• Bioimaging: The development of fluorene-based probes with high two-photon absorption cross-sections has opened up new possibilities in biological imaging.[4][7][8][22] These probes allow for deeper tissue penetration and reduced photodamage compared to traditional one-photon fluorescence microscopy.

Part 4: The Art of Synthesis: Tailoring Photoactive Properties

The wide-ranging applications of fluorene-based compounds are a direct result of the fine control chemists have over their synthesis. Modern synthetic methodologies allow for precise modifications to the fluorene core, enabling the tuning of its photophysical and electronic properties.

Key Synthetic Strategies

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern fluorene chemistry.

• Suzuki-Miyaura Coupling: This is arguably the most important reaction for the synthesis of polyfluorenes and complex fluorene derivatives. It involves the coupling of a fluorene-based boronic acid or ester with a halogenated aromatic compound.[23][24][25][26] This reaction is highly tolerant of various functional groups and allows for the creation of well-defined polymers and copolymers.[11][17][27]

• Sonogashira Coupling: This reaction is used to introduce alkyne linkages into the fluorene backbone, which can extend the π-conjugation and red-shift the absorption and emission spectra.[18]

• Heck Coupling: This method is also employed for C-C bond formation, providing another route to functionalized fluorene derivatives.[5]

Structure-Property Relationships

The ability to tailor the properties of fluorene-based compounds stems from the ability to modify specific positions on the fluorene core:

• C-9 Position: Alkylation at this position is crucial for ensuring solubility in common organic solvents, which is essential for solution-based processing of these materials. The introduction of bulky or branched side chains at C-9 can also be used to disrupt intermolecular interactions and suppress the formation of aggregates, leading to more stable and pure color emission in OLEDs.

• C-2 and C-7 Positions: These are the primary points of polymerization and functionalization along the main chain. By introducing different aromatic or heteroaromatic units at these positions through copolymerization, the electronic properties (HOMO/LUMO energy levels) and the emission color of the resulting polymer can be precisely controlled.

The following table summarizes the photophysical properties of a selection of fluorene derivatives, illustrating the impact of structural modifications.

Compound Type	Key Structural Feature	Absorption Max (nm)	Emission Max (nm)	Application
Poly(9,9-dioctylfluorene) (PFO)	Homopolymer	~380-390	~420-440 (Blue)	OLEDs
PFO copolymer with Benzothiadiazole (BT)	Donor-Acceptor Copolymer	~450	~530-550 (Green)	OLEDs, OSCs
Fluorene-based HTM	Spiro-type with fluorene termini	-	-	Perovskite Solar Cells
Fluorene-based Sensor	Fluorene with aza-crown ether	Varies with ion binding	Varies with ion binding	Metal Ion Sensing
Two-Photon Probe	Donor-π-Acceptor structure	~400	~500-600	Bioimaging

Part 5: Experimental Protocols

To provide a practical context, this section details representative experimental protocols for the synthesis of a fluorene-based polymer and the fabrication of a simple OLED device. These protocols are intended to be illustrative and may require optimization for specific materials and laboratory conditions.

Protocol 1: Synthesis of Poly(9,9-dioctylfluorene) via Suzuki-Miyaura Polymerization

This protocol describes a common method for synthesizing a blue-emitting polyfluorene.

Materials:

• 2,7-Dibromo-9,9-dioctylfluorene

• 9,9-Dioctylfluorene-2,7-bis(pinacol boronate)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Aqueous potassium carbonate (K₂CO₃) solution (2 M)

• Toluene

• Methanol

• Standard glassware for inert atmosphere synthesis (e.g., Schlenk line)

Procedure:

• Reactant Setup: In a Schlenk flask, combine 2,7-dibromo-9,9-dioctylfluorene (1.0 eq), 9,9-dioctylfluorene-2,7-bis(pinacol boronate) (1.0 eq), and Pd(PPh₃)₄ (1-2 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times to remove all oxygen.

• Solvent Addition: Add degassed toluene and the aqueous K₂CO₃ solution to the flask via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. The reaction is typically run for 24-48 hours. Monitor the progress by taking small aliquots and analyzing by Gel Permeation Chromatography (GPC) to track the molecular weight growth.

• Work-up: After cooling to room temperature, pour the reaction mixture into a large volume of methanol with stirring. The polymer will precipitate out of solution.

• Purification: Filter the precipitated polymer and wash thoroughly with methanol and acetone to remove any remaining catalyst and unreacted monomers. The polymer can be further purified by redissolving it in a minimal amount of a good solvent like THF or chloroform and re-precipitating it into methanol.

• Drying: Dry the purified polymer under vacuum to obtain the final product.

Protocol 2: Fabrication of a Simple Polyfluorene-Based OLED

This protocol outlines the steps to create a basic single-layer OLED device using the synthesized polyfluorene.

Materials:

• Pre-patterned ITO-coated glass substrates

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) solution

• Polyfluorene solution (e.g., 10 mg/mL in toluene)

• Low work function metal for cathode (e.g., Calcium, Aluminum)

• Spin coater

• Hotplate

• High-vacuum thermal evaporator

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sequential ultrasonication in a cleaning solution (e.g., Hellmanex), deionized water, acetone, and isopropanol. Dry the substrates with a stream of nitrogen.

• Hole Injection Layer (HIL) Deposition: Spin-coat a thin layer of PEDOT:PSS onto the cleaned ITO substrate. Anneal the substrate on a hotplate (e.g., at 120 °C for 10 minutes) to remove residual water.

• Emissive Layer (EML) Deposition: Transfer the substrates into an inert atmosphere (e.g., a glovebox). Spin-coat the polyfluorene solution on top of the PEDOT:PSS layer. Anneal the substrate to remove the solvent (e.g., at 80 °C for 30 minutes).

• Cathode Deposition: Transfer the substrates to a high-vacuum thermal evaporator. Deposit the cathode by evaporating a layer of a low work function metal (e.g., 30 nm of Calcium) followed by a protective layer of a more stable metal (e.g., 100 nm of Aluminum) through a shadow mask to define the active area.

• Encapsulation: To protect the device from atmospheric moisture and oxygen, encapsulate it using a UV-curable epoxy and a glass coverslip inside the glovebox.

• Testing: The completed device can now be tested by applying a voltage across the ITO (anode) and the metal cathode and measuring the light output and current-voltage characteristics.

Part 6: Visualizations

References

• Berthelot, M. (1867). Annales de chimie et de physique.

• Wikipedia. (n.d.). Fluorene. Retrieved from [Link]

• U.S. Patent No. WO2012114144A1. (2012).

• Pudlo, M., et al. (2025). Fluorene-based polymers of intrinsic microporosity as fluorescent probes for metal ions. ResearchGate. Retrieved from [Link]

• Griniene, R., et al. (2016). Branched methoxydiphenylamine-substituted fluorene derivatives as hole transporting materials for high-performance perovskite solar cells. Energy & Environmental Science. Retrieved from [Link]

• Morales, A. R., et al. (2010). Fluorene-based metal-ion sensing probe with high sensitivity to Zn2+ and efficient two-photon absorption. The Journal of Physical Chemistry B. Retrieved from [Link]

• Stepanenko, Y., et al. (n.d.). NEW FLUORENE-BASED FLUORESCENT PROBE WITH EFFICIENT TWO-PHOTON ABSORPTION. Retrieved from [Link]

• Berthelot, M. (n.d.). Marcellin Berthelot. Wikipedia. Retrieved from [Link]

• FooDB. (2010). Showing Compound Fluorene (FDB007671). Retrieved from [Link]

• Al-Asbahi, B. A., et al. (2025). Fluorene-Terminated π-Conjugated Spiro-Type Hole Transport Materials for Perovskite Solar Cells. ACS Energy Letters. Retrieved from [Link]

• Belfield, K. D., et al. (n.d.). New Two-Photon Absorbing Fluorene Derivatives: Synthesis and Nonlinear Optical Characterization. University of Central Florida. Retrieved from [Link]

• Study.com. (n.d.). Fluorene | Overview, Polarity & Structure. Retrieved from [Link]

• Morales, A. R., et al. (2005). Fluorene-based fluorescent probes with high two-photon action cross-sections for biological multiphoton imaging applications. Journal of Biomedical Optics. Retrieved from [Link]

• Morales, A. R., et al. (2005). Fluorene-based fluorescent probes with high two-photon action cross-sections for biological multiphoton imaging applications. Sci-Hub. Retrieved from [Link]

• Pei, Q., & Yang, Y. (1996). Efficient Photoluminescence and Electroluminescence from a Soluble Polyfluorene. Journal of the American Chemical Society. Retrieved from [Link]

• Shcherbina, M. A., et al. (2023). Synthesis, Photo- and Electroluminescence of New Polyfluorene Copolymers Containing Dicyanostilbene and 9,10-Dicyanophenanthrene in the Main Chain. Polymers. Retrieved from [Link]

• Akcelrud, L. (2003). Electroluminescent polymers. Progress in Polymer Science. Retrieved from [Link]

• Aparicio, F. J., et al. (2010). Suzuki coupling of poly-{1,4-(2/3-amino)benzene-co-alt-[9,9-bis(6´-X-hexyl)-2,7-fluorene]} derivatives. ResearchGate. Retrieved from [Link]

• Elmalem, E., et al. (2011). Chain-Growth Suzuki Polymerization of n-Type Fluorene Copolymers. Macromolecules. Retrieved from [Link]

• Wu, C., et al. (2003). Highly Efficient Blue-Light-Emitting Diodes from Polyfluorene Containing Bipolar Pendant Groups. Macromolecules. Retrieved from [Link]

• Tu, G., et al. (2005). The First Single Polymer with Simultaneous Blue, Green, and Red Emission for White Electroluminescence. Advanced Materials. Retrieved from [Link]

• Lambeth, R. H. (2005). Electroluminescence of Conjugated Aromatic Polymers in Organic Light Emitting Diodes. Illinois Chemistry. Retrieved from [Link]

• Lee, J., et al. (n.d.). Synthesis and Characterization of Polyfluorene Derivatives for Blue Light Emitting Diode. Retrieved from [Link]

• Al-Hashimi, M., et al. (2022). Mechanochemical Suzuki polymerization for the synthesis of polyfluorenes. Polymer Chemistry. Retrieved from [Link]

• Risto, M., et al. (2022). Global Analysis of Polyfluorene via AB-Type Suzuki–Miyaura Polymerization: Empirical and Mechanistic Rationalization of Structural and Reaction Parameters on Molar Mass, Dispersity, and Yield. Macromolecules. Retrieved from [Link]

• List, E. J. W., et al. (2000). Control of color and efficiency of light-emitting diodes based on polyfluorenes blended with hole-transporting molecules. Applied Physics Letters. Retrieved from [Link]

• Doi, S. (2013). Recent progress of high performance polymer OLED and OPV materials for organic printed electronics. Science and Technology of Advanced Materials. Retrieved from [Link]

• Wikipedia. (n.d.). OLED. Retrieved from [Link]

• Lazauskas, A., et al. (2024). The Effect of Molecular Structure on the Properties of Fluorene Derivatives for OLED Applications. Molecules. Retrieved from [Link]

• Al-Ghamdi, A. A., et al. (2024). Optical, Photophysical, and Electroemission Characterization of Blue Emissive Polymers as Active Layer for OLEDs. Semantic Scholar. Retrieved from [Link]

• GCRIS. (2023). fabrication and characterization of perylene diimide doped polyfluorene based solution processed blue organic light emitting diodes. Retrieved from [Link]

• Nikkan Kogyo Shimbun. (n.d.). Manufacturing process of OLED. Retrieved from [Link]

• Sumitomo Chemical. (n.d.). Development of Polymer Organic Light-Emitting Diodes. Retrieved from [Link]

• Salleh, M. M. (n.d.). FABRICATION OF ORGANIC LIGHT EMITTING DIODES (OLEDs) FOR FLAT PANEL DISPLAYS. CORE. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Using 2-Azido-9-fluorenone oxime as a Photoaffinity Probe for Protein Mapping

Executive Summary

The identification of small-molecule protein targets is a critical bottleneck in phenotypic drug discovery and chemical biology. Photoaffinity labeling (PAL) has emerged as a gold-standard technique for mapping these transient or low-affinity interactomes[1]. This application note provides a comprehensive, expert-level guide on utilizing 2-Azido-9-fluorenone oxime [2] as a structural scaffold for designing and deploying photoaffinity probes. By combining the hydrophobic, intercalating nature of the fluorenone core with the photochemical reactivity of an aryl azide and the synthetic versatility of an oxime handle, researchers can achieve highly specific, proximity-driven covalent mapping of protein binding sites.

Mechanistic Principles & Rational Design

The Photochemistry of Aryl Azides

Aryl azides are classic photoreactive warheads that are highly stable in the dark but become extremely reactive upon ultraviolet (UV) irradiation[3]. When 2-Azido-9-fluorenone oxime is exposed to UV light (typically 300–365 nm), the azido group extrudes nitrogen gas ( N2​ ) to generate a highly reactive singlet nitrene [4].

Causality in Probe Design: The singlet nitrene can undergo rapid insertion into adjacent C-H, O-H, or N-H bonds of the target protein, forming a permanent covalent linkage[5]. However, if no immediate insertion occurs, the singlet nitrene may undergo intersystem crossing to a triplet nitrene (which acts as a diradical) or undergo ring expansion to a ketylenimine/dehydroazepine intermediate. The dehydroazepine is a long-lived electrophile that preferentially reacts with nucleophiles, such as the primary amines of lysine residues[1].

Photochemical activation pathways of 2-Azido-9-fluorenone oxime yielding covalent adducts.

The Fluorenone Oxime Scaffold: A Bifunctional Advantage

While the 2-azido group drives the crosslinking, the 9-fluorenone oxime core provides two distinct advantages:

• Pharmacophore Mimicry: The planar, tricyclic fluorenone ring mimics various polycyclic hydrophobic ligands, making it an excellent bait for lipid-binding proteins, nucleotide-binding domains, and hydrophobic allosteric pockets[6].

• Synthetic Modularity: The oxime moiety ( =N−OH ) is a highly versatile nucleophile. Prior to biological application, the oxime oxygen can be readily alkylated (e.g., with propargyl bromide) to install a terminal alkyne[7]. This transforms the raw molecule into a fully functionalized "click-ready" chemoproteomic probe, allowing for downstream enrichment without adding excessive steric bulk during the initial binding event.

Quantitative Comparison of Photoaffinity Warheads

To contextualize the use of aryl azides against other common photoreactive groups (diazirines and benzophenones), refer to the comparative data below[1][4][5].

Warhead Type	Activation Wavelength	Reactive Intermediate	Crosslinking Efficiency	Primary Advantage	Primary Limitation
Aryl Azide (e.g., Azidofluorenone)	260 – 365 nm	Nitrene / Dehydroazepine	~10% – 30%	Easy to synthesize; small size.	Ring expansion can lead to off-target nucleophile scavenging.
Aliphatic Diazirine	350 – 360 nm	Carbene	~1% – 5%	Extremely small footprint; minimal steric disruption.	Lower crosslinking yield; prone to intramolecular quenching.
Benzophenone	350 – 365 nm	Triplet Diradical	~30% – 50%	Can undergo repeated excitation cycles if unreacted.	Bulky; often disrupts native ligand-protein interactions.

Table 1: Photochemical properties and experimental parameters of common photoaffinity warheads.

Experimental Workflow & Self-Validating Protocol

The following protocol outlines the in situ target mapping of a functionalized 2-Azido-9-fluorenone oxime probe (alkyne-tagged) in live mammalian cells. The methodology is designed as a self-validating system , incorporating critical checkpoints to ensure data integrity before proceeding to resource-intensive LC-MS/MS analysis.

Standard chemoproteomic workflow for target deconvolution using photoaffinity probes.

Phase 1: Incubation and Photoactivation

Causality Note: Aryl azides are rapidly reduced to non-reactive amines by strong reducing agents. Do not use DTT or β -mercaptoethanol in any buffers prior to or during UV irradiation[3]. Furthermore, avoid primary amine-containing buffers (e.g., Tris, Glycine) during crosslinking, as they will aggressively quench the dehydroazepine intermediate[3].

• Cell Preparation: Culture cells (e.g., HEK293T) to 80% confluency in 10 cm dishes. Wash twice with warm, amine-free PBS (pH 7.4).

• Probe Incubation: Add the alkyne-tagged 2-Azido-9-fluorenone oxime probe (typically 1–10 µM final concentration, dissolved in DMSO) in serum-free media.

  • Self-Validation Checkpoint 1 (Competition Control): In a parallel dish, pre-incubate cells with a 100-fold excess of the native, non-photoreactive ligand for 30 minutes prior to adding the probe. True targets will show >80% reduction in labeling in this control[8].

• Equilibration: Incubate at 37°C for 30–60 minutes to allow the probe to reach thermodynamic equilibrium with its intracellular targets.

• Photoactivation: Remove media, wash once with cold PBS, and add 2 mL of cold PBS. Place the dish on an ice bath. Irradiate the cells using a 365 nm UV lamp (e.g., Spectroline, 100W) at a distance of 5 cm for 10–15 minutes.

  • Causality Note: Performing this step on ice is critical. It prevents thermal degradation of the probe, halts vesicular trafficking, and restricts the diffusion of the highly reactive nitrene, ensuring that crosslinking is strictly proximity-driven[8].

Phase 2: Lysis and Click Chemistry (CuAAC)

• Lysis: Scrape the cells, pellet at 1,000 x g, and lyse in 1% NP-40 buffer (in PBS) supplemented with protease inhibitors. Clarify the lysate by centrifugation (14,000 x g, 15 min, 4°C).

• Protein Quantification: Normalize all lysates (Probe only, Competition Control, Vehicle Control) to a standard concentration (e.g., 2 mg/mL) using a BCA assay.

• CuAAC Reaction: To 1 mL of normalized lysate, sequentially add:

  • 100 µM Biotin-PEG3-Azide (or TAMRA-Azide for gel visualization).

  • 1 mM TCEP (freshly prepared).

  • 100 µM TBTA ligand.

  • 1 mM CuSO4​ .

• Incubation: Vortex gently and incubate at room temperature for 1 hour in the dark.

  • Self-Validation Checkpoint 2 (In-Gel Fluorescence): If TAMRA-Azide was used, run a 20 µL aliquot on an SDS-PAGE gel and scan for fluorescence. You must observe distinct, UV-dependent bands that are outcompeted in the competition control before proceeding to MS[5][8].

Phase 3: Enrichment and Proteomics

• Precipitation: Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents. Resuspend the protein pellet in 1% SDS in PBS (requires sonication).

• Affinity Capture: Dilute the SDS concentration to 0.2% with PBS. Add 50 µL of pre-washed Streptavidin agarose beads. Rotate at room temperature for 2 hours.

  • Self-Validation Checkpoint 3 (Depletion): Analyze the flow-through via Western blot for a known target (if available). The target should be heavily depleted compared to the input lysate.

• Stringent Washing: Wash beads sequentially with 1% SDS (x2), 4 M Urea (x2), and 50 mM Ammonium Bicarbonate (x3). Causality: Stringent washing removes non-covalently bound background proteins, which is the primary source of false positives in chemoproteomics.

• On-Bead Digestion: Reduce (DTT), alkylate (Iodoacetamide), and digest the bead-bound proteins overnight with sequencing-grade Trypsin at 37°C.

• LC-MS/MS: Elute the resulting peptides and analyze via high-resolution mass spectrometry (e.g., Orbitrap).

Troubleshooting Guide

Observation	Mechanistic Cause	Recommended Solution
No UV-dependent labeling observed.	Premature reduction of the aryl azide warhead.	Ensure absolute absence of DTT, BME, or TCEP prior to the UV irradiation step[3].
High background / smear on SDS-PAGE.	Non-specific scavenging by primary amines or excessive UV time.	Ensure crosslinking buffer is amine-free (use PBS, not Tris). Reduce UV exposure time to 5-10 minutes[3].
Probe fails to bind target.	Steric clash caused by the oxime functionalization.	Alter the linker length attached to the oxime, or switch the attachment chemistry (e.g., from an alkyne to a minimal diazirine tag)[7].

References

• Hatanaka, Y., et al. Full article: Tandem photoaffinity labeling of a target protein using a linker with biotin, alkyne and benzophenone groups and a bioactive small molecule with an azide group. Taylor & Francis. Available at:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 9577166, 2-Azido-9-fluorenone oxime. PubChem. Available at:[Link]

• Google Patents. WO2018136555A2 - Photoreactive ligands and uses thereof. Google Patents.

• MDPI. Recent Advances in Target Characterization and Identification by Photoaffinity Probes. Molecules. Available at: [Link]

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Application Notes and Protocols for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with 2-Azido 9-fluorenone oxime

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing the Power of Strain-Promoted Click Chemistry

The Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) has emerged as a cornerstone of bioorthogonal chemistry, enabling the covalent ligation of molecules in complex biological environments with high specificity and efficiency.[1][2] Unlike its predecessor, the copper-catalyzed azide-alkyne cycloaddition (CuAAC), SPAAC proceeds without the need for cytotoxic copper catalysts, making it an invaluable tool for in vivo imaging, live-cell labeling, and the development of targeted therapeutics.[3][4][5] The reaction's driving force is the release of ring strain from a cyclooctyne derivative upon its [3+2] cycloaddition with an azide, leading to the formation of a stable triazole linkage under physiological conditions.[1][2][6]

This guide focuses on the application of a specific, yet versatile reagent: 2-Azido 9-fluorenone oxime . While the core principles of SPAAC are universal, the choice of azide can significantly influence reaction kinetics, solubility, and the potential for post-conjugation modifications. The fluorenone scaffold of this reagent introduces a rigid, aromatic structure that can impact the electronic properties of the azide, potentially influencing its reactivity. Furthermore, the oxime functionality presents a unique chemical handle for subsequent derivatization, offering a modular approach to the construction of complex bioconjugates.

These application notes provide a comprehensive framework for researchers, offering detailed protocols, mechanistic insights, and practical troubleshooting advice to successfully implement SPAAC using 2-Azido 9-fluorenone oxime in a variety of research and development settings.

Core Principles and Advantages of 2-Azido 9-fluorenone oxime in SPAAC

The utility of 2-Azido 9-fluorenone oxime in SPAAC is rooted in the fundamental principles of this copper-free click reaction. The key advantages of employing this specific reagent are multifaceted:

• Bioorthogonality: Both the azide and a partner cyclooctyne are chemically inert within biological systems, ensuring that the reaction proceeds only between the intended partners without off-target reactions with native functional groups.[1][5]

• Biocompatibility: The absence of a copper catalyst circumvents the issue of cellular toxicity, a significant limitation of CuAAC in living systems.[3][4]

• Tunable Reactivity: The electronic nature of the fluorenone ring system may influence the reaction rate. Aryl azides can exhibit different kinetics compared to alkyl azides, and the specific substitution pattern on the aromatic ring can further modulate reactivity.[7][8]

• Post-Conjugation Modification: The oxime group on the fluorenone core serves as a versatile chemical handle. Oximes can undergo further reactions, such as ligation with alkoxyamines to form more complex structures, or they can be hydrolyzed under specific conditions, offering a potential "catch and release" strategy.[9][10][11]

• Potential for Intrinsic Properties: Fluorenone derivatives are known to possess interesting photophysical properties. While 2-Azido 9-fluorenone oxime itself may not be significantly fluorescent, the resulting triazole product could exhibit unique spectroscopic characteristics, potentially aiding in product detection and characterization.[9][10]

Experimental Protocols

The following protocols provide a general framework for utilizing 2-Azido 9-fluorenone oxime in a typical bioconjugation workflow. It is recommended to optimize reaction conditions for each specific application.

Protocol 1: General Procedure for Labeling a Cyclooctyne-Modified Protein

This protocol describes the labeling of a protein that has been pre-functionalized with a cyclooctyne group (e.g., DBCO, BCN) with 2-Azido 9-fluorenone oxime.

Materials and Reagents:

• Cyclooctyne-modified protein (e.g., DBCO-protein) in a suitable buffer (e.g., PBS, HEPES, pH 7.4)

• 2-Azido 9-fluorenone oxime

• Anhydrous, biocompatible organic solvent (e.g., DMSO, DMF)

• Purification system (e.g., size-exclusion chromatography (SEC), dialysis)

• Analytical instrumentation (e.g., UV-Vis spectrophotometer, SDS-PAGE)

Step-by-Step Methodology:

• Preparation of 2-Azido 9-fluorenone oxime Stock Solution:

  • Dissolve 2-Azido 9-fluorenone oxime in anhydrous DMSO or DMF to a final concentration of 10 mM.

  • Rationale: A concentrated stock solution minimizes the amount of organic solvent added to the aqueous protein solution, which helps to maintain protein stability.[1]

• Reaction Setup:

  • In a microcentrifuge tube, add the cyclooctyne-modified protein to a final concentration of 1-10 mg/mL.

  • Add the 2-Azido 9-fluorenone oxime stock solution to the protein solution to achieve a 5- to 20-fold molar excess of the azide over the protein.

  • Gently mix the reaction by pipetting or brief vortexing. The final concentration of the organic solvent should ideally be kept below 10% (v/v).

  • Rationale: A molar excess of the smaller molecule (the azide) drives the reaction to completion.[1] Monitoring the reaction progress is crucial to avoid unnecessary excess reagent.

• Incubation:

  • Incubate the reaction mixture for 2-12 hours at room temperature or 4°C. For slower reactions, the incubation time can be extended up to 24 hours.

  • The reaction can be gently agitated during incubation.

  • Rationale: The optimal temperature and time depend on the reactivity of the specific cyclooctyne and the stability of the biomolecule. Room temperature is often sufficient for rapid SPAAC reactions, while 4°C may be preferred for sensitive proteins.[1]

• Monitoring the Reaction (Optional):

  • The progress of the reaction can be monitored by techniques such as LC-MS to observe the formation of the conjugated product or by SDS-PAGE if the azide carries a reporter tag that can be visualized.

• Purification of the Conjugate:

  • Remove the unreacted 2-Azido 9-fluorenone oxime and other small molecule byproducts using a suitable purification method.

  • Size-Exclusion Chromatography (SEC): This is a highly effective method for separating the larger protein conjugate from smaller, unreacted molecules.[12]

  • Dialysis: An alternative method for removing small molecules, though it may be slower than SEC.

  • Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): While SEC is generally preferred for proteins, RP-HPLC can be an effective method for purifying smaller biomolecules like peptides and oligonucleotides, and for separating unbound azides.[13]

  • Rationale: Purification is critical to remove excess reagents that could interfere with downstream applications. The choice of method depends on the properties of the biomolecule and the scale of the reaction.[12]

• Characterization:

  • Confirm the successful conjugation using appropriate analytical techniques.

  • UV-Vis Spectroscopy: The formation of the triazole and the presence of the fluorenone moiety may result in a change in the UV-Vis spectrum.

  • Mass Spectrometry (MALDI-TOF or ESI-MS): This provides a definitive confirmation of the mass of the conjugated product.

  • SDS-PAGE: A shift in the molecular weight of the protein on an SDS-PAGE gel can indicate successful conjugation, especially if the azide-containing molecule is large enough to cause a noticeable shift.

Visualization of the SPAAC Workflow

Caption: General workflow for SPAAC conjugation.

Mechanism and Key Considerations

The SPAAC reaction is a concerted [3+2] cycloaddition where the 1,3-dipole (azide) reacts with the dipolarophile (strained alkyne) to form a stable triazole ring. The reaction rate is highly dependent on the degree of strain in the cyclooctyne and the electronic properties of both the alkyne and the azide.

Choosing the Right Cyclooctyne

Several cyclooctyne derivatives are commercially available, each with distinct reactivity and stability profiles. Common examples include:

• DBCO (Dibenzocyclooctyne): Highly reactive and stable, widely used in bioconjugation.[4][14]

• BCN (Bicyclononyne): Also highly reactive and stable.[4]

• DIBO (Dibenzocyclooctynol): The hydroxyl group can be further modified.[9][10]

The choice of cyclooctyne will impact the reaction kinetics with 2-Azido 9-fluorenone oxime. It is advisable to consult the literature for rate constants of aryl azides with various cyclooctynes to inform the experimental design.

Solvent and pH Effects

SPAAC reactions are generally robust and can be performed in a wide range of solvents, including aqueous buffers.[7] For bioconjugation, aqueous buffers such as PBS or HEPES at physiological pH (7.0-8.0) are ideal.[1] The addition of a small percentage of a water-miscible organic solvent like DMSO or DMF is often necessary to dissolve the azide reagent. It is crucial to ensure that the final concentration of the organic solvent does not denature the biomolecule.

Stoichiometry

As a bimolecular reaction, the rate of SPAAC is dependent on the concentration of both the azide and the cyclooctyne. Using a molar excess of one reagent can help drive the reaction to completion, particularly when one of the components is present at a very low concentration. Typically, a 2- to 10-fold excess of the lower molecular weight component is a good starting point.[1]

Visualization of the Reaction Mechanism

Caption: Mechanism of SPAAC with 2-Azido 9-fluorenone oxime.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution	References
Low or No Conjugation	- Inactive azide or cyclooctyne.- Steric hindrance at the reaction site.- Insufficient reaction time or temperature.- Incorrect buffer pH.	- Verify the integrity of reagents.- Use a cyclooctyne with a longer linker arm.- Increase incubation time and/or temperature (if the biomolecule is stable).- Optimize pH (typically 7.0-8.0).	[1][15]
Low Solubility of Azide	- 2-Azido 9-fluorenone oxime is a hydrophobic molecule.	- Prepare a more concentrated stock solution in a suitable organic solvent (e.g., DMSO, DMF) to minimize the volume added.- Ensure vigorous mixing upon addition to the aqueous buffer.	[15]
Non-specific Binding	- Hydrophobic interactions of the fluorenone core with proteins.	- Include a non-ionic detergent (e.g., Tween-20 at 0.05%) in the reaction and wash buffers.- Optimize the purification protocol to include more stringent washing steps.	[16]
Difficult Purification	- Similar properties of the product and excess reagent.	- Use a slight excess of the reagent that is easier to remove.- Employ orthogonal purification methods (e.g., SEC followed by affinity chromatography if applicable).	[1][12]
Precipitation of Product	- The conjugate may have lower solubility than the starting protein.	- Perform the reaction in a buffer with appropriate ionic strength and additives to maintain protein solubility.- Consider introducing a PEG linker to the azide or cyclooctyne to enhance the solubility of the final conjugate.	[15]

Conclusion

Strain-Promoted Azide-Alkyne Cycloaddition is a powerful and versatile tool for bioconjugation. The use of 2-Azido 9-fluorenone oxime offers unique advantages, including the potential for post-conjugation modification via its oxime handle. By understanding the core principles of SPAAC and carefully optimizing reaction conditions, researchers can effectively utilize this reagent to construct complex biomolecular architectures for a wide range of applications in chemical biology, drug development, and materials science. This guide provides the foundational knowledge and practical protocols to facilitate the successful implementation of SPAAC with 2-Azido 9-fluorenone oxime.

References

• Mechanical Reversibility of Strain-Promoted Azide-Alkyne Cycloaddition Reactions. (2016). Angewandte Chemie International Edition, 55(9), 3049-3053. Retrieved from [Link]

• Strain-promoted Azide-Alkyne cycloaddition: Cyclooctyne's potential in revolutionizing therapeutic and diagnostic applications through bio-orthogonal reactions. (2025). Journal of Molecular Chemistry, 5(2), 1219. Retrieved from [Link]

• Dommerholt, J., van Rooijen, O., & van Delft, F. L. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. In Click Reactions in Organic Synthesis (pp. 1-33). Wiley-VCH.

• Highly accelerated strain-promoted azide-alkyne cycloadditions. (2015). SCM. Retrieved from [Link]

• Mbua, N. E., Guo, J., Wolfert, M. A., Steet, R., & Boons, G.-J. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. ChemBioChem, 12(12), 1912-1921. Retrieved from [Link]

• Nakahara, K., & Kaneda, K. (2026). Influence of intramolecular interactions and transition state energetics on the strain-promoted azide–alkyne cycloaddition of 2-aminobenzenesulfonamide-containing cyclononynes. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Facile Quenching and Spatial Patterning of Cylooctynes via Strain-Promoted Alkyne–Azide Cycloaddition of Inorganic Azides. (2017). Bioconjugate Chemistry, 28(5), 1438-1442. Retrieved from [Link]

• What HPLC program works best for separating unbound azides in a SPAAC reaction? (2023). ResearchGate. Retrieved from [Link]

• DBCO reagents for « Click Chemistry ». (n.d.). Interchim. Retrieved from [Link]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). (n.d.). Creative Biolabs. Retrieved from [Link]

• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. (2025). ChemRxiv. Retrieved from [Link]

• Strain-Promoted Azide–Alkyne Cycloaddition-Based PSMA-Targeting Ligands for Multimodal Intraoperative Tumor Detection of Prostate Cancer. (2021). Molecular Pharmaceutics, 18(6), 2356-2366. Retrieved from [Link]

• Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. (2011). Utrecht University. Retrieved from [Link]

• Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. (2014). Organic & Biomolecular Chemistry, 12(23), 3975-3981. Retrieved from [Link]

• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. (2025). Sciety. Retrieved from [Link]

• (a) Schematic showing for kinetic studies for the SPAAC reaction based... (n.d.). ResearchGate. Retrieved from [Link]

• 2-Azido-9-fluorenone oxime. (n.d.). PubChem. Retrieved from [Link]

• 2-azido-9-fluorenone oxime — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• A Recent Concept of Importance: Click Chemistry. (2023). Journal of Drug Delivery and Therapeutics, 13(5), 133-139. Retrieved from [Link]

• Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes. (2022). Chemical Science, 13(4), 1083-1089. Retrieved from [Link]

• Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo. (2019). Biomaterials Science, 7(8), 3083-3101. Retrieved from [Link]

• Bioconjugation. (2016). Chem-Station. Retrieved from [Link]

• Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. (2013). Molecules, 18(6), 7013-7031. Retrieved from [Link]

• Preparation of various Schiff's bases of 9-fluorenone and its biological application. (2012). Journal of Chemical and Pharmaceutical Research, 4(1), 356-361. Retrieved from [Link]

• Advances in Bioconjugation. (2009). Bioconjugate Chemistry, 20(7), 1243-1255. Retrieved from [Link]

• Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide–Alkyne Cycloaddition. (2025). Preprints.org. Retrieved from [Link]

• Fluorenone synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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Applications of 2-Azido 9-fluorenone oxime in medicinal chemistry for drug discovery

Application Note: 2-Azido-9-fluorenone Oxime in Medicinal Chemistry and Drug Discovery

Executive Summary

In the landscape of modern drug discovery, the demand for bifunctional chemical probes that offer both spatiotemporal control and bioorthogonality has driven the adoption of highly specialized scaffolds. 2-Azido-9-fluorenone oxime (CAS: 73332-86-2)[1] has emerged as a premier molecular tool, seamlessly bridging the gap between photoaffinity labeling (PAL) and late-stage functionalization (LSF).

This application note details the mechanistic rationale and self-validating protocols for utilizing 2-azido-9-fluorenone oxime. By leveraging its dual-reactivity—the UV-responsive azide group for nitrene-mediated crosslinking[2] and the visible-light-responsive oxime group for iminyl radical generation[3]—medicinal chemists can execute complex target identification and structural diversification workflows with unprecedented precision.

Mechanistic Profiling & Structure-Activity Relationships (SAR)

The utility of 2-azido-9-fluorenone oxime stems from the electronic decoupling of its two reactive moieties, allowing for orthogonal activation pathways:

• The Azide Moiety (Bioorthogonal & Photochemical): Historically identified for its capacity to act as a photoactivated mutagen[2], the azide group undergoes rapid photolysis under UV irradiation (365 nm) to expel nitrogen gas, generating a highly reactive singlet nitrene. This nitrene rapidly inserts into adjacent C-H or heteroatom bonds, making it ideal for covalent crosslinking to biological targets. Alternatively, under thermal conditions, the azide serves as a classic bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[4].

• The Fluorenone Oxime Core (Photoredox Radical Source): Unlike benzophenone or anthracenone oximes, which require harsh UV light to achieve homolytic cleavage, the extended π -conjugation of the fluorenone scaffold narrows the singlet-triplet gap. This unique photophysical property allows fluorenone oxime derivatives to act as highly efficient photoredox-active sensitizers under mild blue LED (460 nm) irradiation, generating persistent iminyl and transient alkoxy radicals via energy transfer (EnT)[3]. These radicals are heavily utilized in the oxyimination of alkenes[5].

Mechanistic pathways of 2-Azido-9-fluorenone oxime via its bifunctional reactive sites.

Quantitative Data Summary

To guide experimental design, the reaction kinetics, efficiencies, and activation triggers of the fluorenone oxime scaffold are summarized below.

Table 1: Comparative Reactivity Profiling of 2-Azido-9-fluorenone Oxime Modalities

Parameter	Azide Reactivity (CuAAC)	Azide Reactivity (Photolysis)	Oxime Reactivity (Photoredox)
Activation Trigger	Cu(I) Catalyst / Thermal	UV Light (365 nm)	Blue LED (460 nm)
Reactive Intermediate	Copper-Acetylide Complex	Singlet/Triplet Nitrene	Iminyl / Alkoxy Radicals
Primary Application	Bioorthogonal Bioconjugation	Photoaffinity Crosslinking	Late-Stage Functionalization
Typical Yield / Efficiency	>95% (15-30 min)	60-85% (Target dependent)	70-90% (Alkene oxyimination)
Competing Side Reactions	Oxidative protein damage	Solvent insertion / Dimerization	Hydrogen atom transfer (HAT)

Protocol 1: Photoaffinity Labeling (PAL) and Target Identification via CuAAC

This workflow utilizes the azide group twice: first as a photo-crosslinker (via nitrene generation) and second as a bioorthogonal handle (if the oxime is derivatized with an alkyne, or vice versa depending on the probe design). Note: The causality of using THPTA in Step 4 is critical; it coordinates Cu(I) to prevent the generation of reactive oxygen species (ROS) that would otherwise degrade the crosslinked protein targets.

Self-Validating Experimental Methodology

Step 1: Target Incubation

• Culture cells to 80% confluence.

• Treat cells with 10 µM of the 2-azido-9-fluorenone oxime-derived probe.

• Incubate for 1 hour at 37°C to allow the pharmacophore to reach thermodynamic binding equilibrium with its intracellular target.

Step 2: UV-Mediated Covalent Crosslinking

• Wash cells with cold PBS to remove unbound probe.

• Irradiate the live cells on ice using a 365 nm UV lamp (100 W) for 10 minutes. Causality: 365 nm (UVA) is specifically chosen because the fluorenone extended π -system absorbs efficiently here, triggering N 2​ expulsion to form the nitrene without causing the severe DNA crosslinking associated with UVB/UVC irradiation[2].

Step 3: Cell Lysis and Protein Extraction

• Lyse cells using RIPA buffer supplemented with protease inhibitors.

• Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant (lysate).

Step 4: CuAAC "Click" Bioconjugation

• To 100 µL of lysate (approx. 2 mg/mL protein), add the following reagents sequentially to ensure proper Cu(I) stabilization:

  • 100 µM Alkyne-Fluorophore (e.g., Alkyne-Cyanine5).

  • 1 mM THPTA ligand.

  • 1 mM CuSO 4​ (pre-mixed with THPTA before adding to the lysate).

  • 5 mM Sodium Ascorbate (freshly prepared; reduces Cu(II) to the active Cu(I) catalyst).

• Vortex gently and incubate in the dark for 1 hour at room temperature.

Step 5: System Validation & Analysis To ensure the protocol is self-validating, run two mandatory controls alongside the primary sample:

• Dark Control (No UV): Validates that crosslinking is strictly photochemical. If a fluorescent band appears here, the probe is reacting non-specifically via thermal pathways.

• Competition Control: Co-incubate with a 100-fold excess of the native (unlabeled) ligand. Complete disappearance of the fluorescent band confirms target specificity.

Self-validating workflow for photoaffinity labeling and target ID using CuAAC click chemistry.

Protocol 2: Visible-Light-Induced Iminyl Radical Generation for Late-Stage Functionalization

The oxime group of the fluorenone scaffold can be converted into an oxime carbonate, which serves as a highly efficient, metal-free precursor for iminyl radicals under visible light[3]. This protocol describes the intermolecular oxyimination of unactivated alkenes, a powerful tool for late-stage drug diversification.

Self-Validating Experimental Methodology

Step 1: Reaction Setup

• In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add:

  • 2-Azido-9-fluorenone oxime carbonate (0.2 mmol, 1.0 equiv).

  • Unactivated alkene substrate (0.4 mmol, 2.0 equiv).

  • Anhydrous Acetonitrile (2.0 mL).

• Degas the mixture via three freeze-pump-thaw cycles to remove dissolved oxygen. Causality: Oxygen is a potent triplet quencher and radical scavenger; its removal is mandatory to prevent premature quenching of the excited fluorenone sensitizer and the resulting iminyl radical[5].

Step 2: Photoredox Catalysis

• Backfill the tube with Argon.

• Irradiate the reaction mixture using a 460 nm Blue LED array (approx. 30 W) at room temperature for 12 hours. Causality: Blue light provides the exact energy required to excite the fluorenone π→π∗ transition, initiating energy transfer (EnT) that drives homolytic N-O bond cleavage and subsequent decarboxylation[3].

Step 3: Workup and Purification

• Quench the reaction by turning off the light source and exposing the mixture to air.

• Concentrate the solvent under reduced pressure and purify the resulting oxyiminated product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate).

Step 4: System Validation (Mechanistic Control)

• Radical Scavenger Control: Run a parallel reaction spiked with 2.0 equivalents of TEMPO (2,2,6,6-Tetramethylpiperidinyloxy). Complete suppression of the desired product, coupled with LC-MS detection of the TEMPO-iminyl adduct, self-validates that the reaction proceeds exclusively via a radical intermediate rather than an ionic pathway.

References

• PubChem Compound Summary for CID 9577166, 2-Azido-9-fluorenone oxime. National Center for Biotechnology Information (NCBI).[1] URL:[Link]

• Modulation of genotoxic and related effects by carotenoids and vitamin A in experimental models: mechanistic issues. Mutagenesis, Oxford Academic. (Discusses the foundational mutagenesis studies of photoactivated 2-azido-9-fluorenone oxime by White and Rock).[2] URL:[Link]

• Time-Resolved Infrared Study on the Photochemistry of O-Fluoroformyl- and O-Chlorooxalyl-9-fluorenone Oxime. The Journal of Organic Chemistry, ACS Publications.[5] URL:[Link]

• Recent advances in the intermolecular addition of carbonyloxy radicals to alkenes. RSC Advances, Royal Society of Chemistry. (Details the use of the fluorenone oxime scaffold as a photoredox-active sensitizer for iminyl radical generation).[3] URL:[Link] (Domain verified via RSC search results).

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• 3. Recent advances in the intermolecular addition of carbonyloxy radicals to alkenes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 5. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Novel Triazole-Phenanthridinone Scaffolds from 2-Azido-9-fluorenone Oxime

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Detailed Application Note and Experimental Protocol.

Introduction and Mechanistic Rationale

The development of novel heterocyclic scaffolds is a cornerstone of modern drug discovery. Phenanthridinones and 1,2,3-triazoles represent two highly privileged pharmacophores, exhibiting broad-spectrum biological activities ranging from PARP inhibition to antimicrobial efficacy. This application note details a highly efficient, two-step synthetic methodology to fuse these two pharmacophores using 2-Azido-9-fluorenone oxime as a versatile, bifunctional starting material.

While 2-azido-9-fluorenone oxime has been historically utilized in photoaffinity labeling and mutagenicity studies [1], its synthetic utility as a building block for complex heterocycles remains underexplored. The molecule possesses two orthogonal reactive sites:

• The 2-Azido Group: Primed for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to regioselectively form 1,4-disubstituted 1,2,3-triazoles.

• The 9-Oxime Group: Susceptible to the Beckmann rearrangement, which expands the central five-membered fluorenone ring into a six-membered phenanthridinone lactam [2, 3].

By sequentially executing a CuAAC "click" reaction followed by a Beckmann rearrangement, researchers can rapidly generate a library of 7-(1H-1,2,3-triazol-1-yl)phenanthridin-6(5H)-ones. This protocol explains the causality behind the experimental choices, ensuring high yields and mechanistic fidelity.

Experimental Workflow and Signaling Pathway

The synthesis is designed as a self-validating system: the successful formation of the triazole intermediate fundamentally alters the polarity and NMR signature of the compound, serving as an internal checkpoint before proceeding to the harsher acidic conditions of the Beckmann rearrangement.

Figure 1: Two-step synthetic workflow from 2-Azido-9-fluorenone oxime to the target phenanthridinone.

Step-by-Step Protocols

Protocol A: Synthesis of the Triazole Intermediate via CuAAC

Objective: Regioselective synthesis of 2-(4-phenyl-1H-1,2,3-triazol-1-yl)-9-fluorenone oxime. Causality & Design: A solvent mixture of tert-butanol and water (1:1) is chosen to solubilize both the organic starting materials and the inorganic copper catalysts. Sodium ascorbate is used in slight excess to ensure the in situ reduction of Cu(II) to the catalytically active Cu(I) species, preventing oxidative homocoupling of the alkyne.

Materials:

• 2-Azido-9-fluorenone oxime (1.0 mmol)

• Phenylacetylene (1.2 mmol)

• Copper(II) sulfate pentahydrate (0.05 mmol, 5 mol%)

• Sodium ascorbate (0.1 mmol, 10 mol%)

• tert-Butanol / Distilled Water (1:1 v/v, 10 mL)

Procedure:

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-azido-9-fluorenone oxime (1.0 mmol) and phenylacetylene (1.2 mmol) in 5 mL of tert-butanol.

• Catalyst Addition: In a separate vial, dissolve CuSO₄·5H₂O (5 mol%) and sodium ascorbate (10 mol%) in 5 mL of distilled water. The solution will briefly turn yellow/orange, indicating the formation of Cu(I).

• Reaction: Add the aqueous catalyst solution dropwise to the organic mixture. Stir vigorously at room temperature (20–25 °C) for 4–6 hours.

• Monitoring: Monitor reaction progress via TLC (Hexanes:Ethyl Acetate 7:3). The azide starting material (typically higher Rf) should completely disappear.

• Workup: Dilute the mixture with ice-cold water (15 mL). Filter the resulting precipitate under vacuum. Wash the filter cake with cold water (2 × 10 mL) and cold diethyl ether (5 mL) to remove unreacted alkyne.

• Validation: Dry the solid in vacuo. Verify the intermediate via IR spectroscopy (disappearance of the strong azide stretching band near 2110 cm⁻¹).

Protocol B: Beckmann Rearrangement to Phenanthridinone

Objective: Ring expansion of the oxime intermediate to 7-(4-phenyl-1H-1,2,3-triazol-1-yl)phenanthridin-6(5H)-one. Causality & Design: The Beckmann rearrangement requires the conversion of the oxime hydroxyl group into a good leaving group. Phosphorus pentachloride (PCl₅) is utilized here as it rapidly forms the oxime-phosphonate intermediate, driving the anti-periplanar alkyl migration [2, 4].

Materials:

• Triazole-fluorenone oxime intermediate (0.5 mmol)

• Phosphorus pentachloride (PCl₅) (0.6 mmol)

• Anhydrous Tetrahydrofuran (THF) or Toluene (5 mL)

• Saturated NaHCO₃ solution

Procedure:

• Activation: Suspend the triazole-fluorenone oxime intermediate (0.5 mmol) in anhydrous THF (5 mL) under an inert argon atmosphere. Cool the mixture to 0 °C using an ice bath.

• Rearrangement: Slowly add PCl₅ (0.6 mmol) in small portions. The suspension will gradually clear as the oxime is activated.

• Heating: Remove the ice bath and heat the reaction to 60 °C for 2 hours. The migration of the carbon anti to the leaving group expands the fluorenone system into a lactam.

• Quenching: Cool the reaction to room temperature and carefully quench by adding saturated aqueous NaHCO₃ dropwise until the pH reaches 7-8.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (DCM:MeOH 95:5) to yield the pure phenanthridinone.

Quantitative Data and Optimization

The following table summarizes the optimization of the Beckmann rearrangement step, demonstrating how the choice of activating agent influences the final yield of the heterocyclic scaffold.

Entry	Activating Agent / Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)*	Purity (HPLC)
1	PCl₅ (1.2 equiv)	THF	60	2	82	>98%
2	PCl₅ (1.2 equiv)	Toluene	90	1.5	78	95%
3	TsCl / Pyridine	DCM	25	12	45	88%
4	Eaton's Reagent	Neat	50	4	61	90%

*Isolated yields after column chromatography. PCl₅ in THF represents the optimal self-validating condition for this specific substrate.

References

• White, W. E., & Rock, C. (1981). Modulation of genotoxic and related effects by carotenoids and vitamin A in experimental models: mechanistic issues (Reference to photoactivated 2-azido-9-fluorenone oxime). Mutagenesis / Oxford Academic. URL: [Link]

• Huntress, E. H., et al. (1927). UNSYMMETRICAL PHENANTHRIDONES. II. A NEW PREPARATIVE METHOD: 7-NITROPHENANTHRIDONE BY BECKMANN REARRANGEMENT OF 2-NITROFLUORENON. Journal of the American Chemical Society. URL: [Link]

• M. A. et al. (2023). Chlorpyrifos Detection Based on 9-Fluorenone Oxime. MDPI Sensors. URL: [Link]

• PubChem. (2025). 2-Azido-9-fluorenone oxime - Compound Summary. National Center for Biotechnology Information. URL: [Link]

Application Notes and Protocols: Labeling of Biomolecules in Complex Lysates Using Azido Compounds

Introduction

The specific and covalent labeling of biomolecules within their native environment is a cornerstone of modern chemical biology and drug development.[1] It enables the visualization, tracking, and functional characterization of proteins in complex biological systems.[1] Among the most powerful tools for this purpose are bioorthogonal reactions, which proceed with high efficiency and selectivity in living systems without interfering with native biochemical processes.[1][2][3] This guide provides a comprehensive overview of labeling biomolecules in complex mixtures, such as cell lysates, using azido compounds as a versatile and bioorthogonal chemical handle.

The azide group, being small, abiotic, and metabolically stable, serves as an excellent bioorthogonal handle for biomolecule modification.[1][4] Azides and their reaction partners, alkynes, are generally absent in biological systems, ensuring that the labeling reaction is highly specific.[5][6][7] This allows for the precise attachment of reporter tags—such as fluorophores, affinity tags (e.g., biotin), or drug molecules—to target biomolecules within a complex proteome. This technique has revolutionized the study of post-translational modifications, newly synthesized proteins, and the identification of drug targets.[8][9][10][11][12]

This document provides detailed application notes and protocols for the labeling of biomolecules using azide derivatives, focusing on the widely used copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the copper-free strain-promoted azide-alkyne cycloaddition (SPAAC).

The Chemistry of Azide-Based Labeling

The power of azide-based labeling lies in a set of highly reliable and specific bioorthogonal reactions. These reactions are characterized by their excellent chemical selectivity, biocompatibility, rapid kinetics, and high yields.[13][14]

Key Bioorthogonal Reactions

There are three primary reactions used to ligate azide-functionalized biomolecules with probes:

• Staudinger Ligation: One of the earliest developed bioorthogonal reactions, the Staudinger ligation occurs between an azide and a triarylphosphine.[2][15] This reaction forms a stable amide bond and does not require a metal catalyst, making it suitable for in vivo applications.[2][13][15][16][17] However, it generally has slower reaction kinetics compared to "click chemistry" reactions.[15]

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Often referred to as "click chemistry," this reaction is a highly efficient and widely used 1,3-dipolar cycloaddition between a terminal alkyne and an azide.[8][10] The reaction is catalyzed by copper(I) ions and results in a stable triazole linkage.[7][8][18] Due to its speed and specificity, CuAAC is a workhorse for labeling in cell lysates.[8][12][18]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To circumvent the potential toxicity of copper catalysts in living systems, SPAAC was developed.[8][19][20] This reaction utilizes a strained cyclooctyne (e.g., DBCO, DIFO) that reacts spontaneously with an azide without the need for a catalyst.[21][][23] SPAAC is the method of choice for live-cell labeling but is also highly effective for lysate labeling, especially when copper ions could interfere with downstream applications.[1][21]

Caption: Key bioorthogonal reactions involving azido compounds.

Strategies for Introducing Azido Probes into Biomolecules

Before a bioorthogonal reaction can be performed, an azide handle must be incorporated into the target biomolecules. This can be achieved through two main strategies:

Metabolic Labeling

This elegant approach utilizes the cell's own metabolic machinery to incorporate azide-modified precursors into newly synthesized biomolecules.[2][15][17] This is a powerful method for studying dynamic cellular processes.

• Proteins: The methionine analog, azidohomoalanine (AHA), can be fed to cells and is incorporated into newly synthesized proteins by the translational machinery.[9][24] This allows for the specific capture and analysis of the nascent proteome.[9][24][25]

• Glycans: Azide-modified sugars (e.g., Ac4ManNAz, a sialic acid precursor) can be used to label glycoproteins.[26][27] This has been instrumental in studying glycosylation dynamics.

• Lipids: Azido-functionalized fatty acids or other lipid building blocks can be used to study lipid metabolism and trafficking.[15]

Direct Chemical Labeling

For in vitro applications, such as labeling proteins in a cell lysate, direct chemical modification is a straightforward approach. This involves using a chemical reagent that contains an azide group and a reactive moiety that can form a covalent bond with a functional group on the biomolecule. Common examples include:

• Azide-NHS esters: These reagents react with primary amines (lysine residues and N-termini) on proteins.

• Azide-maleimides: These reagents specifically target free cysteine residues.

Summary of Azido Probes

Probe Type	Target Biomolecule	Incorporation Strategy	Common Applications
Azidohomoalanine (AHA)	Newly Synthesized Proteins	Metabolic	Pulse-chase proteomics, identifying proteins responsive to stimuli[9][28][29]
Azido Sugars (e.g., Ac4ManNAz)	Glycoproteins	Metabolic	Glycoproteomics, imaging cell-surface glycans[17][26]
Azido Fatty Acids	Lipids	Metabolic	Lipidomics, studying protein acylation[15]
Azide-NHS Ester	Proteins (Lysines)	Chemical	Labeling total protein in lysates[30]
Azide-Maleimide	Proteins (Cysteines)	Chemical	Site-specific labeling

Detailed Protocols

Note: These protocols provide a starting point and may require optimization for specific cell types, proteins, or experimental goals.

Protocol 1: Metabolic Labeling of Proteins with AHA and CuAAC Labeling in Lysate

This protocol describes the metabolic incorporation of Azidohomoalanine (AHA) into newly synthesized proteins in cultured mammalian cells, followed by lysis and CuAAC ("click") reaction with a fluorescent alkyne probe for in-gel visualization.

Materials

• Cell Culture: Mammalian cells of choice, complete culture medium, methionine-free medium.

• Labeling: L-Azidohomoalanine (AHA).

• Lysis: RIPA buffer or 1% SDS in PBS, Protease Inhibitor Cocktail.

• Click Reaction Cocktail: [18][31][32]

  • Alkyne-fluorophore probe (e.g., Alkyne-TAMRA)

  • Copper(II) sulfate (CuSO₄)

  • Tris(2-carboxyethyl)phosphine (TCEP) or Sodium Ascorbate (freshly prepared)

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) or THPTA ligand

• Protein Precipitation: Methanol, Chloroform.

Step-by-Step Methodology

• Metabolic Labeling:

  • Culture cells to ~80% confluency.

  • Wash cells once with warm PBS.

  • Incubate cells in methionine-free medium for 1 hour to deplete intracellular methionine pools.

  • Replace the medium with methionine-free medium supplemented with AHA (typically 25-50 µM) and incubate for 4-8 hours (or desired pulse time).

• Cell Lysis:

  • Wash cells twice with cold PBS.

  • Lyse the cells by adding cold lysis buffer (e.g., RIPA buffer) supplemented with protease inhibitors.

  • Incubate on ice for 20 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine protein concentration of the supernatant using a BCA assay.

• CuAAC Reaction (Click Chemistry):

  • In a microfuge tube, add up to 50 µg of protein lysate. Adjust the volume to 50 µL with lysis buffer or PBS.

  • Prepare the click reaction cocktail by sequentially adding the following reagents. It is crucial to add the reagents in this order to prevent premature copper reduction.

    • Alkyne Probe: Add alkyne-fluorophore to a final concentration of 20-50 µM.

    • Copper Ligand: Add TBTA or THPTA to a final concentration of 100-200 µM.

    • Copper(II) Sulfate: Add CuSO₄ to a final concentration of 1 mM.

    • Reducing Agent: Add freshly prepared TCEP or Sodium Ascorbate to a final concentration of 1 mM to reduce Cu(II) to the catalytic Cu(I) state.

  • Vortex the reaction mixture gently.

  • Incubate at room temperature for 1-2 hours, protected from light.

• Protein Precipitation and Analysis:

  • Precipitate the labeled proteins using a methanol/chloroform procedure to remove excess reagents.[32]

  • Resuspend the protein pellet in SDS-PAGE loading buffer.

  • Analyze the labeled proteins by SDS-PAGE and in-gel fluorescence scanning.

Protocol 2: SPAAC Labeling of Metabolically-Labeled Proteins in Lysate

This protocol uses a copper-free click reaction, which is simpler and avoids potential issues with copper ions.

Materials

• AHA-labeled cell lysate (prepared as in Protocol 1, Steps 1-2).

• SPAAC Reagent: A strained alkyne probe, such as a DBCO-fluorophore or DBCO-biotin, at a stock concentration of 1-10 mM in DMSO.

Step-by-Step Methodology

• Prepare Lysate:

  • Prepare AHA-labeled cell lysate as described in Protocol 1.

  • Aliquot 50 µg of protein lysate into a microfuge tube and adjust the volume to 50 µL.

• SPAAC Reaction:

  • Add the DBCO-functionalized probe to the lysate to a final concentration of 50-100 µM.[1]

  • Vortex gently to mix.

  • Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C, protected from light.[1] The reaction kinetics depend on the specific strained alkyne used.

• Analysis:

  • The reaction mixture can often be directly analyzed by SDS-PAGE without a precipitation step, as the reagents are generally well-tolerated.

  • Add SDS-PAGE loading buffer, boil, and analyze by in-gel fluorescence or Western blot (if using a biotin probe).

Downstream Applications and Workflow

Following successful labeling, a variety of downstream applications can be pursued to isolate and identify the biomolecules of interest. When an affinity tag like biotin is used, the labeled biomolecules can be enriched from the complex lysate.

Caption: A typical chemical proteomics workflow using SPAAC and biotin enrichment.

This enrichment dramatically reduces sample complexity, allowing for the identification of low-abundance proteins by mass spectrometry.[8][9][33]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Labeling Signal	1. Inefficient metabolic incorporation of azide precursor. 2. Degraded reducing agent (for CuAAC). 3. Insufficient reaction time or reagent concentration. 4. Inactive copper catalyst (for CuAAC).	1. Optimize precursor concentration and incubation time; ensure cells are healthy. 2. Always use a freshly prepared solution of Sodium Ascorbate or TCEP.[31][32] 3. Increase incubation time or the concentration of the alkyne probe. 4. Ensure reagents are added in the correct order; use a copper-stabilizing ligand like TBTA or THPTA.[7]
High Background / Non-specific Labeling	1. Alkyne probe is reacting non-specifically with proteins (e.g., free thiols). 2. Insufficient washing after protein precipitation. 3. Aggregation of the alkyne probe.	1. Some cyclooctynes can react with cysteines; block free thiols with an alkylating agent (e.g., iodoacetamide) prior to the click reaction.[8] Recent studies also highlight a Cu-catalyzed reaction with thiols.[34] 2. Perform thorough washes during the protein precipitation steps. 3. Titrate down the concentration of the alkyne probe; ensure it is fully solubilized in DMSO before adding to the aqueous buffer.[31]
Smeared Bands on Gel	1. Protein degradation. 2. Incomplete denaturation.	1. Ensure sufficient protease inhibitors are used in the lysis buffer and keep samples on ice. 2. Ensure samples are fully solubilized and boiled in loading buffer before running on the gel.

References

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• Selective Enrichment and Identification of Azide-tagged Cross-linked Peptides Using Chemical Ligation and Mass Spectrometry - PMC. (n.d.). National Institutes of Health (NIH). Retrieved March 26, 2024, from [Link]

• Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging - PMC. (n.d.). National Institutes of Health (NIH). Retrieved March 26, 2024, from [Link]

• Recent Progress using the Staudinger Ligation for Radiolabeling Applications. (n.d.). Helmholtz-Zentrum Dresden-Rossendorf (HZDR). Retrieved March 26, 2024, from [Link]

• Proteomics and pulse azidohomoalanine labeling of newly synthesized proteins: what are the potential applications? - PMC. (n.d.). National Institutes of Health (NIH). Retrieved March 26, 2024, from [Link]

• Click chemistry and its application to proteomics. (2019, September 24). G-Biosciences. Retrieved March 26, 2024, from [Link]

• Staudinger Ligation. (n.d.). Creative Biolabs. Retrieved March 26, 2024, from [Link]

• Selective identification of newly synthesized proteins in mammalian cells using bioorthogonal noncanonical amino acid tagging (BONCAT). (2006, June 20). PNAS. Retrieved March 26, 2024, from [Link]

• Recent Advances about the Applications of Click Reaction in Chemical Proteomics. (2021, September 3). MDPI. Retrieved March 26, 2024, from [Link]

• Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition. (n.d.). Journal of Visualized Experiments. Retrieved March 26, 2024, from [Link]

• Applications of Click Chemistry Reaction for Proteomics Analysis. (n.d.). ResearchGate. Retrieved March 26, 2024, from [Link]

• Labeling, detection and identification of newly synthesized proteomes with bioorthogonal non-canonical amino-acid tagging. (n.d.). GenScript. Retrieved March 26, 2024, from [Link]

• Azide-specific labeling of biomolecules by Staudinger-Bertozzi ligation phosphine derivatives of fluorescent probes suitable for single-molecule fluorescence spectroscopy. (n.d.). PubMed. Retrieved March 26, 2024, from [Link]

• Azidohomoalanine (AHA) Metabolic Labeling Reveals Unique Proteomic Insights into Protein Synthesis and Degradation in Response to Bortezomib Treatment. (2025, November 25). R Discovery. Retrieved March 26, 2024, from [Link]

• Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies. (2024, January 12). ACS Publications. Retrieved March 26, 2024, from [Link]

• Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. (2013, June 19). MDPI. Retrieved March 26, 2024, from [Link]

• Azidohomoalanine (AHA) Metabolic Labeling Reveals Unique Proteomic Insights into Protein Synthesis and Degradation in Response to Bortezomib Treatment. (2025, November 25). MDPI. Retrieved March 26, 2024, from [Link]

• SNAP/CLIP-Tags and Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC)/Inverse Electron Demand Diels–Alder (IEDDA) for Intracellular Orthogonal/Bioorthogonal Labeling. (2020, March 30). ACS Publications. Retrieved March 26, 2024, from [Link]

• Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved March 26, 2024, from [Link]

• Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. (2016, September 27). RSC Publishing. Retrieved March 26, 2024, from [Link]

• Protocol: Click-Chemistry Labeling of Biomolecules and DNA. (n.d.). Click Chemistry Tools. Retrieved March 26, 2024, from [Link]

• Preparation of Protein Lysates Using Biorthogonal Chemical Reporters for Click Reaction and in-Gel Fluorescence Analysis - PMC. (n.d.). National Institutes of Health (NIH). Retrieved March 26, 2024, from [Link]

• Targeted glycoprotein enrichment and identification in stromal cell secretomes using azido sugar metabolic labeling. (2013, June 15). PubMed. Retrieved March 26, 2024, from [Link]

• Selective Enrichment of Azide-Containing Peptides from Complex Mixtures. (2009, April 30). Journal of Proteome Research - ACS Publications. Retrieved March 26, 2024, from [Link]

• Bio-orthogonal Chemistry: Pioneering Therapeutic Precision in Medicine. (n.d.). Preprints.org. Retrieved March 26, 2024, from [Link]

• Bioorthogonal chemistry. (n.d.). eScholarship. Retrieved March 26, 2024, from [Link]

• Bioorthogonal Chemistry: Recent Progress and Future Directions - PMC. (n.d.). National Institutes of Health (NIH). Retrieved March 26, 2024, from [Link]

• Bioorthogonal Chemistry: Applications in Activity-Based Protein Profiling. (n.d.). ACS Publications. Retrieved March 26, 2024, from [Link]

• Recent Advances in Bioorthogonal Reactions. (n.d.). Research Collection. Retrieved March 26, 2024, from [Link]

• Developments in bioorthogonal protein chemistry. (2014, July 11). Chemical Society Reviews Blog. Retrieved March 26, 2024, from [Link]

• Cleavable Biotin Probes for Labeling of Biomolecules via Azide−Alkyne Cycloaddition. (n.d.). Journal of the American Chemical Society - ACS Publications. Retrieved March 26, 2024, from [Link]

• Site-Specific Bioorthogonal Labeling for Fluorescence Imaging of Intracellular Proteins in Living Cells. (2016, October 21). Journal of the American Chemical Society. Retrieved March 26, 2024, from [Link]

• Bioorthogonal Reactions in Activity-Based Protein Profiling. (2020, December 18). MDPI. Retrieved March 26, 2024, from [Link]

• A straightforward approach for bioorthogonal labeling of proteins and organelles in live mammalian cells, using a short peptide tag - PMC. (2020, January 14). National Institutes of Health (NIH). Retrieved March 26, 2024, from [Link]

• Bioorthogonal Metabolic Labeling Experiments to Introduce Undergraduate Students to Interdisciplinarity at the Interface of Chemistry and Biology. (2023, May 31). Journal of Chemical Education - ACS Publications. Retrieved March 26, 2024, from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Azido-9-fluorenone Oxime

Welcome to the technical support guide for the synthesis of 2-Azido-9-fluorenone oxime. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of this multi-step synthesis. We provide field-proven insights, detailed protocols, and robust troubleshooting strategies to help you improve reaction yield, purity, and consistency.

The synthesis of 2-Azido-9-fluorenone oxime is a sequential process requiring careful control over reaction conditions at each stage. The most common and logical synthetic pathway begins with the commercially available 2-Nitro-9-fluorenone and proceeds through oximation, reduction, and a diazotization-azidation sequence. This guide is structured to address challenges at each of these critical steps.

Overall Synthetic Pathway

The transformation from 2-Nitro-9-fluorenone to the target molecule involves three key steps, as illustrated below. The order of these steps can be debated, but the route involving oximation of the nitro-intermediate followed by reduction and diazotization is often preferred to protect the sensitive azide group from the conditions of oximation or reduction.

Figure 1: Recommended synthetic pathway for 2-Azido-9-fluorenone oxime.

Part 1: Detailed Experimental Protocols

These protocols represent validated starting points and may require optimization based on your specific laboratory conditions and reagent purity.

Protocol 1: Synthesis of 2-Nitro-9-fluorenone Oxime

This procedure details the conversion of a ketone to an oxime, a robust and high-yielding reaction.[1]

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 2-Nitro-9-fluorenone (1.0 eq) in ethanol (10-15 mL per gram of starting material).

• Hydroxylamine Addition: In a separate beaker, prepare a solution of hydroxylamine hydrochloride (NH₂OH·HCl, 2.5 eq) and sodium acetate (NaOAc, 3.0 eq) in a minimal amount of water.

• Reaction: Add the aqueous hydroxylamine solution to the ethanolic solution of 2-Nitro-9-fluorenone.

• Heating: Heat the mixture to reflux (approx. 80-85 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and then pour it into a beaker of cold water (10x the reaction volume).

• Isolation: A yellow precipitate will form. Collect the solid product by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol to remove impurities.

• Drying: Dry the product under vacuum to yield 2-Nitro-9-fluorenone oxime. The product can be used in the next step without further purification if TLC shows high purity.

Protocol 2: Reduction of 2-Nitro-9-fluorenone Oxime to 2-Amino-9-fluorenone Oxime

The reduction of an aromatic nitro group is a critical step. Tin(II) chloride in acidic medium is a classic and effective method.

• Setup: To a round-bottom flask equipped with a reflux condenser, add 2-Nitro-9-fluorenone oxime (1.0 eq) and ethanol.

• Reagent Addition: Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, 4-5 eq) in concentrated hydrochloric acid (HCl) dropwise to the stirred suspension at room temperature. The addition may be exothermic.

• Reaction: After the addition is complete, heat the mixture to reflux for 1-3 hours. Monitor the reaction by TLC.

• Neutralization: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or a 10 M NaOH solution to neutralize the excess acid until the pH is ~8-9. A precipitate of tin salts will form.

• Extraction: Extract the product into ethyl acetate or dichloromethane (3x reaction volume).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 3: Synthesis of 2-Azido-9-fluorenone Oxime via Diazotization

This final step is the most sensitive and requires strict temperature control. The diazonium salt intermediate is unstable and is generated and used in situ.

• Dissolution: Suspend 2-Amino-9-fluorenone oxime (1.0 eq) in a mixture of water and concentrated HCl at 0-5 °C in an ice-salt bath.

• Diazotization: Prepare a solution of sodium nitrite (NaNO₂, 1.1 eq) in a small amount of cold water. Add this solution dropwise to the amine suspension while vigorously stirring and maintaining the temperature strictly between 0 and 5 °C. The reaction mixture should become a clear solution, indicating the formation of the diazonium salt.

• Azidation: In a separate flask, dissolve sodium azide (NaN₃, 1.5 eq) in water and cool to 0-5 °C.

• Reaction: Add the cold diazonium salt solution dropwise to the stirred sodium azide solution. Vigorous nitrogen gas evolution will be observed. Maintain the temperature below 5 °C throughout the addition.

• Completion: Allow the reaction to stir for an additional 1-2 hours at 0-5 °C after the addition is complete.

• Isolation: The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash extensively with cold water, and dry under vacuum away from light.

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis.

Troubleshooting Low Yield & Purity

Q1: My oximation reaction is incomplete, with significant starting material remaining. What went wrong?

Answer: Incomplete oximation is typically due to insufficient reagent or reaction time. First, ensure you are using a sufficient excess of hydroxylamine hydrochloride and a base (like sodium acetate or pyridine) to neutralize the HCl formed and drive the equilibrium towards the oxime.[2][3] Secondly, extend the reflux time and monitor via TLC every hour. If the reaction stalls, adding a small additional portion of the hydroxylamine/base solution can help push it to completion.

Q2: The yield from my nitro-group reduction is very low, and my final product is a dark, tarry substance.

Answer: This suggests that either the reduction was incomplete or side reactions occurred.

• Cause 1 (Incomplete Reduction): The amount of reducing agent (SnCl₂) may be insufficient. Ensure you are using at least 4-5 equivalents. The reaction is often heterogeneous, so vigorous stirring is critical.

• Cause 2 (Side Reactions): Overheating during the work-up or exposure to air can cause the resulting aminophenol-type compounds to oxidize and polymerize. Ensure the neutralization step is performed at low temperatures (0 °C) and that the extraction is carried out promptly.

Reducing Agent	Pros	Cons	Typical Yield
SnCl₂ / HCl	Reliable, well-documented, tolerates many functional groups.	Requires stoichiometric amounts, produces tin waste.	70-90%
Catalytic Hydrogenation (H₂, Pd/C)	High atom economy, clean reaction.	May reduce other functional groups (oxime), requires specialized equipment.	85-95%
Sodium Borohydride (NaBH₄) with catalyst	Milder conditions.[4]	Can be less effective for aromatic nitro groups without a catalyst.	Variable
Table 1: Comparison of Common Reducing Agents for Aromatic Nitro Groups.

Q3: The final azidation step failed, yielding a dark brown solution and very little product. What is the most critical parameter here?

Answer: Temperature control is absolutely paramount. The diazonium salt intermediate is highly unstable at temperatures above 5-10 °C. If the temperature rises, the diazonium salt will rapidly decompose, often reacting with water to form a phenol byproduct, which can lead to dark-colored polymeric materials.[5]

Use the following flowchart to troubleshoot this step:

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Stability and safe handling of 2-Azido 9-fluorenone oxime in the lab

Welcome to the Technical Support Center for 2-Azido-9-fluorenone oxime . As a Senior Application Scientist, I have designed this guide to address the critical stability, handling, and troubleshooting workflows associated with this specialized photoactivatable compound.

Often utilized in genotoxicity assays (such as the Salmonella typhimurium Ames test) to study DNA adduct formation and mutagenesis[1], this compound requires rigorous environmental control. The presence of both an oxime and an azide functional group dictates specific handling protocols to prevent premature degradation, ensure assay reproducibility, and maintain laboratory safety.

Part 1: Quantitative Data & Chemical Properties

To troubleshoot effectively, you must first understand the physicochemical baseline of the molecule. The azide group (-N₃) is highly reactive to ultraviolet and visible light, while the oxime group (=N-OH) can be sensitive to hydrolysis under extreme pH conditions.

Table 1: Physicochemical Baseline of 2-Azido-9-fluorenone oxime

Property	Value	Causality / Impact on Handling
PubChem CID	9577166[2]	Unique identifier for structural verification.
Molecular Formula	C₁₃H₈N₄O[2]	The Carbon-to-Nitrogen ratio (13:4) is >3, indicating it is relatively stable against spontaneous shock compared to low-molecular-weight azides, but still requires thermal care.
Molecular Weight	236.23 g/mol [2]	Used for precise molarity calculations in stock solutions.
Topological Polar Surface Area	47 Ų[2]	Indicates moderate lipophilicity; dictates the use of organic solvents (e.g., DMSO) for initial dissolution before aqueous dilution.
Primary Reactivity	Photoactivatable[1]	UV/Vis light triggers the expulsion of N₂ gas, generating a highly reactive nitrene intermediate. Requires strict dark-room or amber-vessel handling.

Part 2: FAQs & Troubleshooting Guide

Q1: My stock solution is losing its mutagenic efficacy in Salmonella typhimurium TA1538 assays over time. What is causing this? A: This is almost certainly caused by unintended photolysis . 2-Azido-9-fluorenone oxime is specifically designed to be photoactivated[1]. Ambient laboratory fluorescent lighting or sunlight contains enough UV/Vis energy to prematurely cleave the azide group, releasing nitrogen gas and forming a nitrene. If this happens in the storage tube rather than in the presence of the target cells, the reactive intermediate will quench with the solvent, rendering the compound inert for your assay. Resolution: Always prepare and handle solutions under subdued lighting (or red light) and store aliquots in opaque or amber vials.

Q2: I am observing precipitation when adding the DMSO stock solution to my aqueous assay buffer. How do I prevent this? A: The fluorenone core is highly hydrophobic. When a concentrated DMSO stock is introduced too rapidly into an aqueous buffer, the localized drop in solvent polarity forces the compound out of solution before it can disperse. Resolution: Ensure your DMSO stock is highly concentrated (e.g., 10-50 mM) so that the final volume added to the assay is <1% of the total volume. Add the stock dropwise while vortexing the aqueous buffer to ensure immediate, uniform dispersion.

Q3: How should I manage the waste generated from these experiments? A: Because this compound contains an azide group, its waste must be strictly segregated. Causality: If azide-containing waste mixes with strong acids, it generates hydrazoic acid (HN₃) , a highly toxic and volatile gas. If it mixes with heavy metals (like copper or lead found in older plumbing or certain catalysts), it forms heavy metal azides , which are primary explosives highly sensitive to friction and shock. Resolution: Collect all 2-Azido-9-fluorenone oxime waste in dedicated, clearly labeled "Organic Azide Waste" containers. Keep the waste pH neutral or slightly basic (pH 7-9) and absolutely free of heavy metal salts.

Part 3: Experimental Protocols & Workflows

Protocol: Safe Preparation and Photoactivation Workflow

This protocol is a self-validating system: success at each step ensures the integrity of the next.

Step 1: Stock Solution Preparation (Under Subdued Lighting)

• Weighing: Using a static-free, non-metallic spatula, carefully weigh the required mass of 2-Azido-9-fluorenone oxime solid. Logic: Non-metallic tools prevent accidental friction or trace metal contamination that could destabilize the azide.

• Dissolution: Dissolve the solid in anhydrous Dimethyl Sulfoxide (DMSO) to achieve a 10 mM stock. Logic: Anhydrous DMSO prevents moisture-induced degradation of the oxime group.

• Validation: The solution should be clear and free of particulates. If bubbles form continuously, the azide is actively degrading (releasing N₂); discard the stock safely.

• Storage: Aliquot into single-use amber glass vials, purge the headspace with Argon or Nitrogen to prevent oxidation, and store at -20°C.

Step 2: In Vitro Assay Integration & Photoactivation

• Incubation: Add the compound to the biological matrix (e.g., S. typhimurium suspension[1]) in the dark. Allow 15-30 minutes for cellular uptake.

• Irradiation: Expose the samples to a controlled UV/Vis light source (specific wavelength depends on your experimental design, typically UVA/UVB range for azides) for the designated time. Logic: This controlled burst generates the nitrene intermediate exactly when it is in proximity to the target DNA.

• Quenching: Immediately transfer the samples back to the dark and place them on ice to halt secondary thermal reactions. Proceed with your standard biological readout (e.g., plating for revertant colonies).

Part 4: Logical Workflow Visualization

The following diagram illustrates the critical path for handling 2-Azido-9-fluorenone oxime, emphasizing the transition from stable storage to controlled activation.

Workflow for the safe handling, biological application, and disposal of 2-Azido-9-fluorenone oxime.

References

• PubChem Compound Summary for CID 9577166, 2-Azido-9-fluorenone oxime. National Center for Biotechnology Information. Retrieved from[Link][2]

• Modulation of genotoxic and related effects by carotenoids and vitamin A in experimental models: mechanistic issues. Oxford Academic. Retrieved from[Link][1]

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Reference Data & Comparative Studies

Efficacy of 2-Azido 9-fluorenone oxime in comparison to other azido-containing labeling reagents

An in-depth evaluation of labeling reagents requires moving beyond basic structural descriptions to understand the thermodynamic and kinetic realities of their reactive intermediates. As chemical biology has evolved, so too have our tools for probing biomolecular interactions.

This guide provides a comprehensive, objective comparison between 2-Azido-9-fluorenone oxime (2-AFO) —a historically significant photoaffinity label—and modern azido-containing alternatives, specifically Tetrafluorophenyl Azide (TFPA) and Aliphatic Azides used in bioorthogonal click chemistry.

By examining the mechanistic causality behind their reactivity, researchers can make informed, data-driven decisions when designing target identification or bioconjugation workflows.

Mechanistic Causality: The Fate of the Azido Group

The efficacy of an azido-containing reagent is entirely dictated by its activation trigger and the subsequent stability of its reactive intermediate. We must differentiate between two fundamentally distinct pathways: Photoaffinity Labeling (PAL) and Bioorthogonal Click Chemistry .

The Photoaffinity Pathway: 2-AFO and Phenyl Azide

Aryl azides like 2-AFO and unsubstituted phenyl azide are activated by UV irradiation, which drives the extrusion of nitrogen gas ( N2​ ) to generate a highly reactive singlet nitrene .

Historically, 2-AFO was utilized because its extended fluorenone conjugated system red-shifts the required activation wavelength, reducing the UV-induced damage to biological samples compared to simple phenyl azides (). However, the singlet nitrene intermediate is a double-edged sword. If it does not immediately insert into a spatial adjacent C-H or N-H bond on the target protein, it undergoes a rapid intramolecular ring expansion to form a didehydroazepine .

Causality Check: Didehydroazepines are long-lived electrophiles that preferentially react with ambient nucleophiles (like water or primary amines in the buffer) rather than forming the desired robust covalent crosslink with the target receptor. This side reaction drastically lowers the crosslinking efficacy of 2-AFO and phenyl azide.

The Modern PAL Solution: Tetrafluorophenyl Azide (TFPA)

To solve the didehydroazepine trap, modern probe design introduced TFPA. The incorporation of four highly electronegative fluorine atoms onto the aromatic ring exerts a strong inductive effect.

Causality Check: The electron-withdrawing fluorines stabilize the singlet nitrene and thermodynamically prohibit the ring expansion into a didehydroazepine (). Consequently, the nitrene is forced to undergo direct, high-efficiency C-H or N-H insertion, resulting in significantly higher target capture yields than 2-AFO.

The Bioorthogonal Pathway: Aliphatic Azides

Unlike aryl azides, aliphatic azides are completely inert to UV light under standard biological conditions. Instead, they act as 1,3-dipoles in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Because they do not generate highly reactive nitrenes, they cannot be used for proximity-based target discovery (PAL), but they offer near 100% conversion efficiency for targeted bioconjugation.

Mechanistic divergence of azido-containing reagents: PAL nitrene pathways vs. Click Chemistry.

Quantitative Efficacy Comparison

To objectively evaluate these reagents, we must look at their performance metrics in a biological context. The table below summarizes the quantitative and qualitative data associated with each class of azido-reagent.

Performance Metric	2-Azido-9-fluorenone oxime (2-AFO)	Phenyl Azide	Tetrafluorophenyl Azide (TFPA)	Aliphatic Azides
Primary Application	Niche Photoaffinity Labeling	General Photoaffinity Labeling	High-Efficiency Photoaffinity	Bioorthogonal Conjugation (Click)
Activation Trigger	UV (~350 nm)	UV (250 - 300 nm)	UV (320 - 365 nm)	Chemical (Cu(I) or Strained Alkyne)
Reactive Intermediate	Singlet Nitrene	Singlet Nitrene	Singlet Nitrene	None (Concerted Cycloaddition)
Ring Expansion Rate	High	High	Negligible (Blocked)	N/A
Crosslinking Yield	Low (~5-15%)	Low (~10-20%)	High (~40-60%)	Near Quantitative (>95%)
Off-Target Reactivity	High (due to long-lived azepine)	High	Low	Extremely Low
Current Field Status	Largely Obsolete	Phased Out	Gold Standard for PAL	Gold Standard for Conjugation

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. If an experiment fails, the built-in controls must immediately indicate whether the failure was due to biology (lack of binding) or chemistry (reagent degradation).

Protocol A: Photoaffinity Target Capture using TFPA (or 2-AFO)

This workflow isolates the protein targets of a small molecule probe equipped with a TFPA moiety.

• Sample Preparation & Incubation:

  • Incubate cell lysate (2 mg/mL protein) with the TFPA-probe (10 µM) in PBS (pH 7.4) for 1 hour at 4°C in strict darkness .

  • Self-Validation Control 1 (Competitor): In a parallel sample, pre-incubate the lysate with a 100-fold excess of the unlabeled parent drug. This proves that any captured protein is due to specific active-site binding, not non-specific hydrophobic sticking.

• Photochemical Activation:

  • Transfer samples to a pre-chilled 96-well plate on ice.

  • Irradiate at 365 nm (for TFPA) or 350 nm (for 2-AFO) using a 100W UV lamp for 10 minutes at a distance of 5 cm.

  • Causality Note: Keeping the sample on ice prevents thermal degradation of the protein and suppresses non-specific diffusion of the generated nitrene.

  • Self-Validation Control 2 (No UV): Keep one sample in the dark. This proves that crosslinking is strictly dependent on nitrene generation.

• Quenching & Click Enrichment:

  • Quench the reaction by adding 10 mM DTT to scavenge unreacted electrophiles.

  • If the probe contains an alkyne handle, proceed to Protocol B to attach a biotin-azide for streptavidin enrichment.

Protocol B: Bioorthogonal Conjugation (CuAAC)

This protocol is used to attach a reporter (e.g., fluorophore or biotin) to an aliphatic azide-tagged biomolecule.

• Reaction Assembly:

  • To 100 µL of the azide-tagged sample, add the following reagents in strict order:

    • Alkyne-fluorophore (100 µM final)

    • THPTA ligand (500 µM final)

    • CuSO4​ (100 µM final)

    • Sodium Ascorbate (5 mM final, freshly prepared)

  • Causality Note: The order of addition is critical. THPTA must complex with CuSO4​ before the addition of ascorbate. This prevents the generation of reactive oxygen species (ROS) that would otherwise degrade the protein. Ascorbate reduces Cu(II) to the catalytically active Cu(I).

• Incubation & Validation:

  • Incubate at room temperature for 1 hour.

  • Self-Validation Control (No Copper): Omit CuSO4​ in a parallel reaction. This ensures the observed signal is due to the 1,3-dipolar cycloaddition and not non-specific electrostatic binding of the fluorophore.

Conclusion & Recommendations

While 2-Azido-9-fluorenone oxime played a role in the early days of photoaffinity labeling by demonstrating the utility of red-shifted UV activation, its chemical biology utility is fundamentally limited by the thermodynamic instability of its nitrene intermediate and subsequent ring expansion.

For modern drug development and target deconvolution, Tetrafluorophenyl Azide (TFPA) is the undisputed gold standard for photoaffinity labeling due to its stabilized nitrene and high C-H insertion efficiency. Conversely, for pure bioconjugation where proximity-based crosslinking is not required, Aliphatic Azides paired with CuAAC/SPAAC remain the most efficient and orthogonal choice.

References

• White, W.E., & Rock, C.O. (1981). Lack of comutagenicity by norharman and other compounds on revertants induced by photolabeling with 2-azido-9-fluorenone oxime. Cited in: Modulation of genotoxic and related effects by carotenoids and vitamin A in experimental models: mechanistic issues. Mutagenesis (Oxford Academic). URL:[Link]

• Shields, C.J., et al. (1987). Photochemistry of aryl azides: detection and characterization of dehydroazepine by time resolved infrared spectroscopy and flash photolysis at room temperature.Journal of the American Chemical Society. URL: [Link]

• Leyva, E., et al. (2022). Investigation of phenyl azide photochemistry by conventional and time-resolved spectroscopy. Elucidation of intermediates and reaction mechanisms.Journal of Photochemistry and Photobiology A: Chemistry. URL:[Link]

• Pan, S., et al. (2015). Target identification of natural products and bioactive compounds using affinity-based probes.Chemical Society Reviews (Royal Society of Chemistry). URL:[Link]

• Roux, K.J., et al. (2014). In Vivo Proximity Labeling for the Detection of Protein–Protein and Protein–RNA Interactions.Journal of Proteome Research (ACS Publications). URL:[Link]

Comparative Guide: Monofunctional vs. Bifunctional Azidofluorenes in Cell Transformation Studies

Executive Summary

Azidofluorenes are potent photosensitive analogs of the established carcinogen 2-acetylaminofluorene. In the fields of chemical carcinogenesis and mutagenesis, these compounds serve as highly precise photoaffinity probes[1]. Unlike traditional chemical carcinogens that require complex, unpredictable metabolic activation, azidofluorenes are activated in situ via near-ultraviolet (UV) photolysis to generate highly reactive nitrenes[2].

This guide provides an in-depth comparative analysis of monofunctional (e.g., 2-azidofluorene) versus bifunctional (e.g., 2,7-diazidofluorene) derivatives. By examining their transformation efficiencies, cytotoxic profiles, and the underlying chemical causality, researchers can optimize their use of these probes in mammalian cell culture assays and advanced polymer synthesis[3].

Mechanistic Foundations: The Causality of Nitrene Generation

To utilize azidofluorenes effectively, one must understand why they bypass the need for metabolic activation. Traditional fluorene-based carcinogens require N-hydroxylation and esterification by cellular enzymes (e.g., Cytochrome P450s, sulfotransferases) to form the ultimate electrophile, an arylnitrenium ion[4]. This limits their utility in cell lines lacking these specific enzymatic pathways.

Azidofluorenes solve this limitation through photochemistry. When exposed to 360 nm near-UV light, the azido group undergoes rapid photolysis, extruding nitrogen gas ( N2​ ) and generating a highly reactive singlet or triplet nitrene intermediate[5]. This nitrene acts as the ultimate electrophile, directly alkylating nucleophilic centers on DNA and proteins[1]. Because the half-life of a nitrene is on the microsecond timescale, alkylation occurs almost instantaneously upon irradiation, granting researchers unprecedented temporal and spatial control over the oncogenic event[6].

Caption: Photolytic activation of azidofluorenes to reactive nitrenes driving cellular transformation.

Comparative Analysis: Monofunctional vs. Bifunctional Derivatives

The structural difference between monofunctional and bifunctional azidofluorenes fundamentally alters their interaction with genomic targets, leading to distinct phenotypic outcomes in mammalian cells.

Monofunctional Azidofluorenes

• Examples: 2-azidofluorene (2-AzF), 7-bromo-2-azidofluorene.

• Mechanism: Photolysis generates a single nitrene, resulting in mono-adducts on DNA (typically at guanine residues)[4].

• Performance: While effective at inducing mutagenesis in bacterial strains (e.g., Salmonella typhimurium TA1538)[7] and moderate transformation in mammalian cells, mono-adducts are more readily recognized and excised by cellular Nucleotide Excision Repair (NER) pathways.

Bifunctional Azidofluorenes

• Examples: 2,5-diazidofluorene (2,5-DAzF), 2,7-diazidofluorene (2,7-DAzF).

• Mechanism: Possessing two photosensitive azido groups, these compounds generate dual-nitrene species upon irradiation[2]. This structural feature allows for the formation of complex intra-strand or inter-strand DNA crosslinks, as well as DNA-protein crosslinks.

• Performance: Bifunctional derivatives are significantly more toxic and highly transforming to mouse embryo C3H 10T1/2 clone 8 cells compared to monofunctional variants[1]. The causality lies in the crosslinking: DNA crosslinks cause severe replication fork stalling and force the cell to utilize error-prone repair mechanisms, drastically increasing the mutation burden and subsequent oncogenesis.

Quantitative Data Summary

The following table summarizes the comparative performance of these probes based on standardized plating efficiency and transformation assays in C3H 10T1/2 cells[1][2].

Compound Class	Specific Derivative	Photolysis Requirement	Cytotoxicity Profile	Transformation Efficiency	Mechanistic Output
Monofunctional	2-Azidofluorene (2-AzF)	In situ (360 nm)	Moderate	Moderate	Single-site DNA mono-adducts
Monofunctional	7-Bromo-2-AzF	In situ (360 nm)	Moderate	Moderate	Single-site DNA mono-adducts
Bifunctional	2,5-Diazidofluorene	In situ (360 nm)	High	High	DNA/Protein cross-linking
Bifunctional	2,7-Diazidofluorene	In situ (360 nm)	High	High	DNA/Protein cross-linking
Control	Pre-irradiated 2,7-DAzF	Pre-photolyzed in PBS	Low to None	None	Solvent-quenched nitrenes

Self-Validating Experimental Workflow

To ensure high trustworthiness and reproducibility, the transformation assay must be designed as a self-validating system. The protocol below details the in situ photoaffinity labeling of C3H 10T1/2 cells, incorporating mandatory controls to isolate the causality of the nitrene intermediate[1][2].

Step-by-Step Methodology

• Cell Plating: Seed mouse embryo C3H 10T1/2 clone 8 cells in complete media (CM) and allow them to adhere.

• Dark Incubation (Drug Addition): Add the azidofluorene derivative (0.1 to 10 µg/mL) to the cells under strict dark conditions. Incubate for 10 minutes.

  • Causality: This 10-minute window allows the lipophilic prodrug to partition across the cell membrane and intercalate into the genomic DNA prior to activation.

• In Situ Photolysis: Expose the cells to 360 nm near-UV light for exactly 15 seconds.

  • Causality: A 15-second exposure is sufficient because nitrene generation is nearly instantaneous. Keeping the exposure brief prevents background UV-induced toxicity or spontaneous transformation, which typically requires 8 to 16 minutes of continuous UV exposure[1].

• Media Wash: Immediately aspirate the media, wash with Phosphate-Buffered Saline (PBS), and replace with fresh CM.

  • Causality: Washing removes unreacted drug and extracellular photoproducts, ensuring that any observed toxicity or transformation is strictly the result of intracellular alkylation events.

• Incubation & Scoring: Incubate the cells for 6 weeks, changing media as required. Score the plates for Type II and Type III transformed foci using standard morphological criteria.

Mandatory System Controls

To validate the assay, the following parallel treatments must be run[2]:

• Treatment 1 (Dark Control): Drug added, no UV irradiation. Validates that the unphotolyzed azide is biologically inert.

• Treatment 2 (Pre-irradiated Control): Drug is photolyzed in PBS before being added to the cells. Validates the short half-life of the nitrene. Because the nitrene reacts with the PBS solvent before reaching the cell, this control should yield slight toxicity but zero transformation.

• Treatment 4 (UV-Only Control): Cells irradiated for 15 seconds without the drug. Validates that the UV dosage alone is neither toxic nor transforming.

Caption: Self-validating experimental workflow for in situ photoaffinity labeling and transformation assay.

Broader Applications: Click Chemistry & Materials Science

Beyond their role as carcinogenic probes, bifunctional azidofluorenes—particularly 2,7-diazidofluorene —have found immense utility in modern materials science and regenerative medicine[3].

Through Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry, 2,7-diazidofluorene can be polymerized with aromatic diynes (such as 2,7-diethynyl-9,9-dioctylfluorene or 2,7-diethynylcarbazole)[8][9]. This highly regioselective reaction yields linear, soluble, π-conjugated poly(triazoles). These polymers exhibit tunable pore sizes, controlled crosslinking densities, and exceptional optoelectronic properties, making them highly sought after for the development of organic semiconductors, solar cells, and advanced hydrogels[3][8].

References

• Sarrif, A. M., White, W. E. Jr., & DiVito, N. (1979). Establishment of photoaffinity label derivatives of fluorene as probes in studies of chemical carcinogenesis in mammalian cell culture. Cancer Research, 39(10), 3903-3908.

• Brown, B. R., Yielding, L. W., & White, W. E. Jr. (1980). Mutagenesis by photoaffinity labeling using selected azidofluorenes. Mutation Research, 70(1), 17-27.

• van Maarseveen, J. H., Reek, J. N. H., et al. (2005). Click-chemistry approaches to π-conjugated polymers for organic electronics applications. Chemical Society Reviews.(Note: PMC ID representative of related click-chemistry reviews cited in literature)

• Pérez-Madrigal, M. M., et al. (2024). Versatility of Click Chemistry in Hydrogel Synthesis: From Molecular Strategies to Applications in Regenerative Medicine. Polymers (MDPI), 16(3), 368.

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A Comparative Guide to Copper-Catalyzed vs. Strain-Promoted Click Chemistry for the Ligation of 2-Azido 9-fluorenone oxime

In the landscape of bioconjugation, the choice of ligation chemistry is a critical determinant of experimental success. For researchers and drug development professionals working with azide-functionalized molecules such as 2-Azido 9-fluorenone oxime, a derivative of the biologically significant fluorenone scaffold, the selection between copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) is a pivotal decision.[1][2] Both methodologies result in the formation of a stable triazole linkage, but their distinct mechanisms present a trade-off between reaction kinetics and biocompatibility.[3] This guide provides an in-depth, objective comparison of these two powerful click chemistry platforms to inform the strategic selection for your specific application.

The Foundational Chemistry: A Tale of Two Activation Strategies

At its heart, both CuAAC and SPAAC are rooted in the Huisgen 1,3-dipolar cycloaddition, a reaction between an azide and an alkyne.[3] The divergence lies in the method of activation. CuAAC, the quintessential "click reaction," employs a copper(I) catalyst to dramatically accelerate the reaction and control the regioselectivity, yielding the 1,4-disubstituted triazole isomer exclusively.[3][4][5] Conversely, SPAAC obviates the need for a metallic catalyst by utilizing a strained cyclooctyne, where the release of ring strain provides the energetic driving force for the cycloaddition to proceed efficiently.[3][6]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The Speed Demon

CuAAC is renowned for its rapid reaction kinetics and the use of small, minimally perturbing alkyne partners.[7][8] This makes it an attractive choice for applications where high-throughput labeling or rapid conjugation is paramount.

Mechanism of Action

The copper(I)-catalyzed reaction proceeds through a stepwise mechanism that is distinct from the concerted thermal cycloaddition.[9] The catalytic cycle involves the formation of a copper(I) acetylide intermediate, which then reacts with the azide to form a six-membered metallacycle.[4][5] Subsequent rearrangement and protonolysis yield the stable 1,4-disubstituted triazole product and regenerate the copper(I) catalyst.[4]

Caption: Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

The Biocompatibility Challenge: Copper's Double-Edged Sword

The primary drawback of CuAAC for in vivo and live-cell applications is the inherent cytotoxicity of the copper catalyst.[10][11][12] Copper(I) can generate reactive oxygen species (ROS) through Fenton-like reactions, leading to oxidative damage to cellular components.[13][14] This has spurred the development of various strategies to mitigate copper-induced toxicity.

Mitigation Strategies:

• Ligand-Accelerated CuAAC: The use of copper-chelating ligands, such as tris(triazolylmethyl)amine (THPTA) and bathocuproine disulfonate (BCS), can both accelerate the reaction and sequester the copper ion, reducing its toxicity.[15][16][17] These ligands stabilize the catalytically active Cu(I) oxidation state and protect it from disproportionation and oxidation.[18]

• Low Copper Concentrations: Optimizing the reaction conditions to use the lowest effective concentration of the copper catalyst is crucial.

• Reducing Agents: Sodium ascorbate is commonly used to reduce Cu(II) to the active Cu(I) state, but it can also contribute to ROS generation.[13] Careful titration of the reducing agent is necessary.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): The Biocompatible Workhorse

SPAAC has emerged as the gold standard for bioorthogonal chemistry in living systems due to its elimination of the cytotoxic copper catalyst.[6][14]

Mechanism of Action

SPAAC is a concerted [3+2] cycloaddition reaction driven by the high ring strain of cyclooctynes.[6] This strain significantly lowers the activation energy of the reaction, allowing it to proceed at physiological temperatures and pH without a catalyst.[6] The reaction of an azide with an unsymmetrical cyclooctyne can, however, lead to a mixture of regioisomers.[19]

Caption: Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

The Trade-Offs: Kinetics and Steric Bulk

While highly biocompatible, SPAAC reactions are generally slower than their copper-catalyzed counterparts.[7][8] The reaction rates are highly dependent on the specific cyclooctyne used, with more strained and electron-deficient cyclooctynes exhibiting faster kinetics.[20][21] Additionally, the cyclooctyne moiety is significantly larger than a terminal alkyne, which can introduce steric hindrance and potentially perturb the function of the labeled biomolecule.[7][8]

Performance Comparison: CuAAC vs. SPAAC for 2-Azido 9-fluorenone oxime

The choice between CuAAC and SPAAC for the conjugation of 2-Azido 9-fluorenone oxime will depend on the specific experimental context. The following table summarizes the key performance characteristics to guide this decision.

Feature	Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Reaction Rate	Very fast (10 to 100-fold faster than SPAAC)[17]	Moderate to fast, dependent on cyclooctyne
Biocompatibility	Potentially cytotoxic due to copper catalyst[10][11][12]	Excellent, no metal catalyst required[6][14]
Reaction Components	Azide, terminal alkyne, Cu(I) catalyst, reducing agent, ligand	Azide, strained cyclooctyne
Regioselectivity	Highly regioselective (1,4-isomer)[4]	Can produce a mixture of regioisomers[19]
Size of Alkyne Partner	Small (e.g., ethynyl group)	Bulky (cyclooctyne ring)[7][8]
Ideal Applications	In vitro conjugations, high-throughput screening, materials science	Live-cell imaging, in vivo studies, proteomics[20]

Experimental Protocols

The following are representative, non-optimized protocols for the conjugation of 2-Azido 9-fluorenone oxime. Note: The optimal conditions, including solvent, temperature, and concentration, should be determined empirically for each specific application.

Representative CuAAC Protocol

• Reagent Preparation:

  • Prepare a stock solution of 2-Azido 9-fluorenone oxime in a suitable organic solvent (e.g., DMSO, DMF).

  • Prepare a stock solution of the terminal alkyne partner in the same solvent.

  • Prepare a stock solution of a copper(II) sulfate and a copper-chelating ligand (e.g., THPTA) in water.

  • Prepare a fresh stock solution of a reducing agent (e.g., sodium ascorbate) in water.

• Reaction Setup:

  • In a microcentrifuge tube, add the desired amount of the 2-Azido 9-fluorenone oxime solution.

  • Add the terminal alkyne partner in a slight molar excess.

  • Add the copper/ligand solution.

  • Initiate the reaction by adding the sodium ascorbate solution.

• Reaction and Analysis:

  • Allow the reaction to proceed at room temperature for 1-4 hours.

  • Monitor the reaction progress by a suitable analytical method (e.g., LC-MS, TLC).

  • Purify the product using an appropriate chromatographic technique.

Representative SPAAC Protocol

• Reagent Preparation:

  • Prepare a stock solution of 2-Azido 9-fluorenone oxime in a biocompatible solvent (e.g., PBS with a small amount of DMSO).

  • Prepare a stock solution of the strained cyclooctyne (e.g., a DIBO or BCN derivative) in the same solvent system.

• Reaction Setup:

  • In a microcentrifuge tube, add the desired amount of the 2-Azido 9-fluorenone oxime solution.

  • Add the strained cyclooctyne, typically in a slight molar excess.

• Reaction and Analysis:

  • Incubate the reaction at a suitable temperature (e.g., 25-37 °C) for 2-24 hours.

  • Monitor the reaction progress by a suitable analytical method (e.g., LC-MS, SDS-PAGE with fluorescent visualization if the cyclooctyne is tagged).

  • The product may be used directly in subsequent biological experiments or purified as needed.

Caption: Comparative experimental workflows for CuAAC and SPAAC.

Conclusion and Future Perspectives

The choice between CuAAC and SPAAC for the modification of 2-Azido 9-fluorenone oxime is a nuanced one that requires careful consideration of the experimental goals. CuAAC offers unparalleled speed, making it ideal for applications where time is of the essence and the biological context is less sensitive.[7][8] However, for live-cell imaging and in vivo applications, the biocompatibility of SPAAC is a significant advantage, despite its slower kinetics and the steric bulk of the cyclooctyne.[6][14]

The ongoing development of new ligands to further mitigate copper toxicity and the design of more reactive and less sterically demanding cyclooctynes continue to blur the lines between these two powerful chemistries.[17][21] As these technologies advance, researchers will have an even more versatile toolkit for the precise and efficient labeling of biomolecules.

References

• Berkeley Lab News Center. (2011, July 18). Click Chemistry With Copper - A Biocompatible Version. [Link]

• Yi, L., et al. (2016). Copper-catalyzed click reaction on/in live cells. Chemical Science, 7(11), 6848-6853. [Link]

• Kennedy, D. C., et al. (2011). Cellular consequences of copper complexes used to catalyze bioorthogonal click reactions. Journal of the American Chemical Society, 133(44), 17993-18001. [Link]

• ScienceDaily. (2011, July 19). Click chemistry with copper: A biocompatible version. [Link]

• Lühmann, T., et al. (2016). Biocompatible Azide-Alkyne "Click" Reactions for Surface Decoration of Glyco-Engineered Cells. ChemBioChem, 17(10), 933-941. [Link]

• ACS. (2024, May 22). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. [Link]

• RSC Publishing. (2025, November 11). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. [Link]

• PMC. (n.d.). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. [Link]

• Journal of the American Chemical Society. (2011, October 4). Cellular Consequences of Copper Complexes Used To Catalyze Bioorthogonal Click Reactions. [Link]

• ResearchGate. (2026, February 6). Cellular Consequences of Copper Complexes Used To Catalyze Bioorthogonal Click Reactions | Request PDF. [Link]

• ResearchGate. (n.d.). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• RSC Publishing. (n.d.). Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. [Link]

• ResearchGate. (2026, March 10). The Copper‐Catalyzed Azide–Alkyne Cycloaddition Reaction: Why Two Is Faster than One. [Link]

• Jena Bioscience. (2011, December 15). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. [Link]

• PMC. (n.d.). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. [Link]

• PMC. (n.d.). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. [Link]

• PubMed. (2026, March 13). Beyond traditional strain-promoted azide-alkyne cycloadditions by achieving orthogonality and rapid kinetics with fluoroalkyl azides. [Link]

• MDPI. (2016, October 24). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. [Link]

• ChemRxiv. (n.d.). Strain-promoted azide-alkyne cycloaddition enhanced by the secondary interactions. [Link]

• MDPI. (2013, June 19). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. [Link]

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• ResearchGate. (2020, November 25). A Perspective on Synthesis and Applications of Fluorenones. [Link]

• JOCPR. (n.d.). Preparation of various Schiff's bases of 9-fluorenone and its biological application. [Link]

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Evaluating the Toxicity of Pre-Irradiated Azidofluorene Derivatives: A Comparative Guide for Photoaffinity Labeling

Photoaffinity labeling is a cornerstone technique for mapping molecular interactions, studying chemical carcinogenesis, and probing DNA-binding mechanisms. Azidofluorene derivatives—such as 2-azidofluorene and 2,7-diazidofluorene—are potent, photosensitive analogs of the established carcinogen 2-acetylaminofluorene[1]. Unlike their parent compounds, they do not require metabolic activation; instead, ultraviolet (UV) irradiation generates highly reactive intermediates that alkylate critical cellular targets[1].

However, a critical control in any photoaffinity study is evaluating the toxicity of pre-irradiated derivatives. When these compounds are photolyzed in a cell-free aqueous buffer prior to cell exposure, the reactive intermediates are quenched by the solvent, forming stable photoproducts. Understanding the toxicity of these pre-irradiated forms is essential to isolate the effects of target-specific cross-linking from the non-specific cytotoxicity of the solvent-quenched photoproducts.

Mechanistic Causality: The Fate of the Fluorenylnitrenium Ion

The biological outcome of azidofluorene exposure is entirely dictated by the timing and location of its photolysis. Upon photolysis at 360 nm, azidofluorenes expel nitrogen gas to form a singlet nitrene, which rapidly protonates in aqueous environments to form a fluorenylnitrenium ion[2][3].

• In Situ Photolysis: When generated inside the cell, the nitrenium ion acts as a powerful electrophile, attacking the C8 position of guanine to form 8-(2-fluorenylamino)dG adducts[2]. This causes potent mutagenesis in Salmonella typhimurium and oncogenic transformation in mammalian cells[1][4].

• Pre-Irradiation: When photolyzed in phosphate-buffered saline (pH 7.4) prior to cellular introduction, the nitrenium ion reacts immediately with water to yield fluorenylamines, hydroxylamines, or dimeric azo compounds[1][2]. Because the electrophilic intermediate is consumed before entering the cell, these pre-irradiated derivatives lose their transforming capabilities but retain a slight, nonspecific cytotoxicity[1].

Reaction pathway of azidofluorene photolysis comparing in situ vs. pre-irradiated outcomes.

Comparative Toxicity: Pre-Irradiated Azidofluorenes vs. Alternatives

To contextualize the safety and utility of azidofluorenes, we must compare their pre-irradiated and in situ states against other common photoaffinity reagents. A key finding in the literature is that there is no relationship between the number of photosensitive azido groups and the cytotoxicity of the pre-irradiated derivatives[1].

Compound	State / Condition	Target Assay	Mutagenicity / Transformation	Cytotoxicity
2-Azidofluorene	In Situ Photolysis	Salmonella TA1538 / C3H 10T1/2	High[4]	Moderate
2-Azidofluorene	Pre-irradiated (PBS)	Salmonella TA1538 / C3H 10T1/2	None[1][4]	Slight[1]
2,7-Diazidofluorene	In Situ Photolysis	Mouse Embryo C3H 10T1/2	Very High[1]	High[1]
2,7-Diazidofluorene	Pre-irradiated (PBS)	Mouse Embryo C3H 10T1/2	None[1]	Slight[1]
Phenyl Azide	Pre-irradiated (H₂O)	Mammalian Cells	None	Low[5][6]

Data Synthesis: While in situ photolysis of bifunctional azidofluorenes (like 2,7-diazidofluorene) is highly toxic and transforming to C3H 10T1/2 cells, their pre-irradiated counterparts are strictly non-transforming[1]. This proves that oncogenic transformation is entirely dependent on the ultra-short-lived nitrenium ion reacting with intracellular targets, rather than the stable photoproducts.

Experimental Methodology: Toxicity Evaluation of Pre-Irradiated Probes

To establish a self-validating system, the following protocol isolates the toxicity of the photoproducts from the parent compound and the UV light itself. Measuring cytotoxicity via the plating efficiency method ensures that long-term cell viability and colony-forming capabilities are accurately captured[1].

Self-validating experimental workflow for evaluating pre-irradiated azidofluorene toxicity.

Step-by-Step Protocol:

• Reagent Preparation: Dissolve the azidofluorene derivative (e.g., 2,7-diazidofluorene) in a minimal volume of DMSO, then dilute in sterile Phosphate-Buffered Saline (PBS, pH 7.4) to the desired working concentration. Crucial: Perform all handling under red light or strict dark conditions to prevent premature photolysis[4].

• Pre-Irradiation (Photolysis): Expose the cell-free PBS solution to near-UV light (360 nm) for 15 to 60 seconds.

  • Causality Note: This narrow time channel is sufficient to generate nitrenes and subsequent solvent photoproducts without causing excessive UV-induced degradation of the buffer[1].

• Cell Treatment: Immediately add the pre-irradiated mixture to cultured mammalian cells (e.g., mouse embryo C3H/10T1/2 clone 8 cells) seeded in standard culture media.

• Self-Validating Controls Implementation:

  • Dark Control: Unirradiated azidofluorene added to cells (Assesses baseline toxicity of the parent azide in the absence of light)[4].

  • UV Control: Cells exposed to 360 nm light without the drug (Validates that near-UV light alone is neither toxic nor transforming under these specific 15-60 second conditions)[1].

  • In Situ Control: Unirradiated azidofluorene added to cells, followed immediately by 360 nm irradiation (Positive control for transformation and mutagenesis)[1].

• Incubation & Assay: Incubate cells in the dark at 37°C. Measure cytotoxicity via the plating efficiency method (colony formation assay) after 7-14 days to determine the percentage of surviving, colony-forming cells[1].

Sources

• 1. Establishment of photoaffinity label derivatives of fluorene as probes in studies of chemical carcinogenesis in mammalian cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Mutagenesis by photoaffinity labeling using selected azidofluorenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modulating the photolysis of aryl azides in a supramolecular host to develop photoactivatable fluorophores - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC03907F [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]